(R)-3-(Fluoromethyl)-1-methylpiperazine

Core Science & Biosynthesis

A Comprehensive Technical Guide to (R)-3-(Fluoromethyl)-1-methylpiperazine: Synthesis, Characterization, and Applications in Drug Discovery

This guide provides an in-depth technical overview of (R)-3-(Fluoromethyl)-1-methylpiperazine, a chiral fluorinated derivative of methylpiperazine. While a specific CAS number for this exact stereoisomer is not publicly registered, indicating its potential novelty or specialized nature, this document will detail its constituent parts, plausible synthetic routes, analytical characterization methods, and potential applications based on established principles of medicinal chemistry and the known properties of related compounds.

This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the strategic use of fluorinated scaffolds and chiral piperazine derivatives.

Introduction: The Strategic Importance of Fluorinated Piperazines

The piperazine ring is a ubiquitous scaffold in medicinal chemistry, valued for its ability to improve the pharmacokinetic profile of drug candidates.[1] Its two nitrogen atoms provide sites for substitution, allowing for the fine-tuning of properties such as solubility, lipophilicity, and target binding.[1][2] The introduction of fluorine into drug candidates is a well-established strategy to enhance metabolic stability, binding affinity, and membrane permeability.[3][4] The trifluoromethyl group, in particular, is known to increase lipophilicity and resistance to metabolic degradation.[3][4]

(R)-3-(Fluoromethyl)-1-methylpiperazine combines three key structural features:

• A Piperazine Core: A privileged scaffold in drug design.[1]

• A Chiral Center: The (R)-configuration at the 3-position allows for stereospecific interactions with biological targets.

• A Fluoromethyl Group: This group can significantly modulate the compound's physicochemical and pharmacokinetic properties.[3]

This unique combination makes (R)-3-(Fluoromethyl)-1-methylpiperazine a molecule of significant interest for the development of novel therapeutics, particularly in areas where target specificity and improved drug metabolism are critical.

Physicochemical Properties and Structural Data

While experimental data for (R)-3-(Fluoromethyl)-1-methylpiperazine is not available, its properties can be predicted based on related structures.

Property	Predicted Value / Information	Related Compound Data
Molecular Formula	C6H13FN2	1-(Fluoromethyl)piperazine: C5H11FN2[5]
Molecular Weight	~132.18 g/mol	1-Methylpiperazine: C5H12N2 (88.15 g/mol )[6]
CAS Number	Not publicly available	1-(Fluoromethyl)piperazine: 1192185-41-3[5]
Appearance	Likely a colorless to pale yellow liquid or low-melting solid	1-[3-(Trifluoromethyl)phenyl]piperazine is a colorless to yellow viscous liquid[7]
Solubility	Expected to be soluble in organic solvents like methanol, ethanol, and DMSO.	1-(3-Trifluoromethylphenyl)piperazine (hydrochloride) is soluble in DMF, DMSO, and Ethanol.[8]

Proposed Synthesis and Methodologies

A plausible synthetic route to (R)-3-(Fluoromethyl)-1-methylpiperazine would likely involve a multi-step process starting from a chiral precursor to establish the desired stereochemistry at the C-3 position. The following workflow outlines a conceptual synthetic strategy.

Caption: Proposed synthetic pathways to (R)-3-(Fluoromethyl)-1-methylpiperazine.

Detailed Experimental Protocol (Conceptual)

Step 1: Reduction of (R)-1-Boc-piperazine-3-carboxylic acid

• To a solution of (R)-1-Boc-piperazine-3-carboxylic acid in anhydrous THF at 0 °C, add a solution of lithium aluminum hydride (LiAlH4) in THF dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Cool the reaction to 0 °C and quench sequentially with water, 15% NaOH solution, and water.

• Filter the resulting solid and concentrate the filtrate under reduced pressure to yield (R)-1-Boc-3-(hydroxymethyl)piperazine.

Causality: The use of a strong reducing agent like LiAlH4 is necessary for the reduction of the carboxylic acid to a primary alcohol. The Boc protecting group on the nitrogen prevents unwanted side reactions.

Step 2: Fluorination of the Alcohol

• Dissolve (R)-1-Boc-3-(hydroxymethyl)piperazine in anhydrous dichloromethane (DCM) at -78 °C.

• Add diethylaminosulfur trifluoride (DAST) dropwise to the solution.

• Allow the reaction to slowly warm to room temperature and stir for 16 hours.

• Quench the reaction by carefully adding a saturated aqueous solution of NaHCO3.

• Extract the aqueous layer with DCM, combine the organic layers, dry over Na2SO4, and concentrate to give (R)-1-Boc-3-(fluoromethyl)piperazine.

Causality: DAST is a common and effective reagent for deoxofluorination, replacing a hydroxyl group with a fluorine atom with minimal side reactions.

Step 3: Deprotection and N-methylation

• Dissolve (R)-1-Boc-3-(fluoromethyl)piperazine in a solution of HCl in dioxane.

• Stir the mixture at room temperature for 4 hours.

• Concentrate the solvent under reduced pressure to obtain the hydrochloride salt of (R)-3-(fluoromethyl)piperazine.

• To a solution of the hydrochloride salt in methanol, add an aqueous solution of formaldehyde and formic acid (Eschweiler-Clarke reaction).

• Reflux the mixture for 8 hours.

• Cool the reaction mixture and basify with NaOH solution.

• Extract the product with an organic solvent, dry the organic layer, and purify by column chromatography to yield (R)-3-(Fluoromethyl)-1-methylpiperazine.

Causality: The Eschweiler-Clarke reaction is a classic and efficient method for the methylation of primary and secondary amines.[9]

Analytical Characterization

The identity and purity of the synthesized (R)-3-(Fluoromethyl)-1-methylpiperazine would be confirmed using a suite of analytical techniques.

Analytical Technique	Purpose	Expected Results
Gas Chromatography-Mass Spectrometry (GC-MS)	To determine purity and confirm molecular weight.	A single major peak in the chromatogram with a mass spectrum corresponding to the molecular ion of C6H13FN2. Fragmentation patterns would show characteristic losses of methyl and fluoromethyl groups.
High-Performance Liquid Chromatography (HPLC)	To assess purity and for chiral separation.	A single peak on a reverse-phase column for purity analysis. Chiral HPLC would be used to confirm the enantiomeric excess of the (R)-isomer.
Nuclear Magnetic Resonance (NMR) Spectroscopy	To confirm the chemical structure.	¹H NMR would show characteristic shifts for the piperazine ring protons, the N-methyl group, and the fluoromethyl group (a doublet due to H-F coupling). ¹³C NMR would show the corresponding carbon signals, and ¹⁹F NMR would confirm the presence of the fluorine atom.
Infrared (IR) Spectroscopy	To identify functional groups.	Characteristic absorption bands for C-H, N-H (if any secondary amine is present as an impurity), and C-F bonds.

Example GC-MS Protocol for Piperazine Derivatives

A GC-MS method for the analysis of piperazine derivatives has been described, which can be adapted for the target compound.[10][11]

• Column: DB-17 or equivalent (50% Phenyl)-methylpolysiloxane capillary column.[12]

• Carrier Gas: Helium.[12]

• Injector Temperature: 250 °C.[12]

• Detector Temperature: 260 °C (for FID) or MS transfer line at 280 °C.[12]

• Oven Program: Start at 100 °C, ramp to 250 °C at 15 °C/min, and hold for 5 minutes.

• Injection Mode: Split.

Self-Validation: The method should be validated for linearity, accuracy, precision, and robustness. The separation of potential isomers and impurities should be demonstrated.[13]

Potential Applications in Drug Development

The unique structural features of (R)-3-(Fluoromethyl)-1-methylpiperazine suggest its potential as a key building block in the synthesis of novel drug candidates.

Caption: Logical relationships between structural features and potential applications.

• Central Nervous System (CNS) Agents: The increased lipophilicity imparted by the fluoromethyl group could enhance blood-brain barrier permeability, making this scaffold suitable for developing drugs targeting CNS disorders.

• Oncology: Piperazine derivatives are common in kinase inhibitors.[2] The stereospecificity and metabolic stability of this compound could lead to more potent and selective anticancer agents.

• Antiviral and Antimicrobial Agents: The piperazine moiety is present in numerous antimicrobial drugs. The unique properties of this fluorinated derivative could be explored for the development of new agents in this therapeutic area.

Safety and Handling

While specific safety data for (R)-3-(Fluoromethyl)-1-methylpiperazine is not available, general precautions for handling piperazine derivatives and fluorinated organic compounds should be followed.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[6][14]

• Ventilation: Handle in a well-ventilated area or under a chemical fume hood.[15][16]

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe mist, vapors, or spray.[14][17]

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[15][17]

• Incompatibilities: Avoid strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[14][16]

First Aid Measures:

• Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated clothing.[17]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[14]

• Inhalation: Remove person to fresh air and keep comfortable for breathing.[6]

• Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[6][14]

Conclusion

(R)-3-(Fluoromethyl)-1-methylpiperazine represents a promising, albeit currently under-documented, building block for medicinal chemistry. Its combination of a chiral center, a metabolically robust fluoromethyl group, and a pharmacokinetically favorable piperazine scaffold makes it an attractive candidate for the synthesis of next-generation therapeutics. The synthetic and analytical methodologies outlined in this guide provide a solid foundation for researchers looking to explore the potential of this and related compounds in their drug discovery programs. Further research into its synthesis and biological activity is warranted to fully unlock its therapeutic potential.

References

• Bond Chemicals Ltd. (2020, October 16). Safety Data Sheet: N-Methylpiperazine. Retrieved from [Link]

• Royal Society of Chemistry. (2010, January 15). Analytical Methods. Retrieved from [Link]

• Patel, R. P., & Park, C. (2013). An Evolving Role of Piperazine Moieties in Drug Design and Discovery. Current Bioactive Compounds, 9(3), 213–225.

• PubChem. (n.d.). 1-(3-(Trifluoromethyl)phenyl)piperazine. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Retrieved from [Link]

• MDPI. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Pharmaceuticals, 18(7), 934.
• Priya, A., Kumar, N. M., & Nargund, S. L. (2025). Fluorine in drug discovery: Role, design and case studies.
• Google Patents. (n.d.). Method for preparing 1-methylpiperazine.

• Anglia Ruskin Research Online. (2015, October 19). The synthesis, analysis and characterisation of piperazine based drugs. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Preclinical Evaluation of [Methylpiperazine-11C]brigatinib as a PET Tracer Targeting Both Mutated Epidermal Growth Factor Receptor and Anaplastic Lymphoma Kinase. Retrieved from [Link]

• Journal of Analytical Chemistry. (n.d.). A Validated GC Method for the Determination of Piperazine, 1-Methyl Piperazine and 1-Ethyl Piperazine in Sildenafil and Vardinafil Drug Substances. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). 1-[3-(TRIFLUOROMETHYL)PHENYL]PIPERAZINE | CAS 15532-75-9. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Piperazine, 1-[3-(trifluoromethyl)phenyl]- (CAS 15532-75-9). Retrieved from [Link]

• United Nations Office on Drugs and Crime. (n.d.). 1-(3-Trifluoromethylphenyl)piperazine. Retrieved from [Link]

• Chemsrc. (n.d.). (R)-1-(3-Fluorophenyl)-3-methylpiperazine | 2708343-03-5. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 29). The Essential Role of 1-(3-Trifluoromethylphenyl)piperazine Hydrochloride in Drug Synthesis. Retrieved from [Link]

• Semantic Scholar. (n.d.). Disubstituted piperazine analogues of trifluoromethylphenylpiperazine and methylenedioxybenzylpiperazine: analytical differentiation and pharmacological characterization. Retrieved from [Link]

• Organic Syntheses. (2019, November 9). Preparation of (R)-3-(3,5-Bistrifluoromethylphenyl)-1,1'-bi-2-naphthol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis process of (R) -1-N-BOC-3-piperazine methyl formate.

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Technical Monograph: (R)-3-(Fluoromethyl)-1-methylpiperazine

The following technical monograph provides an in-depth analysis of (R)-3-(Fluoromethyl)-1-methylpiperazine , a specialized chiral building block used in modern medicinal chemistry.[1] This guide is structured to support researchers in the synthesis, characterization, and application of this motif in drug discovery.

[1]

Executive Summary

(R)-3-(Fluoromethyl)-1-methylpiperazine is a high-value pharmacophore designed to modulate the physicochemical properties of piperazine-based drugs.[1] By introducing a fluorine atom at the

-position relative to the nitrogen, this moiety exploits the gauche effect and electron-withdrawing induction to lower the pKa of the piperazine ring, thereby enhancing metabolic stability against oxidative deamination and improving blood-brain barrier (BBB) permeability. This guide details a robust, self-validating synthetic route and the critical structure-activity relationship (SAR) logic for its deployment.

Part 1: Structural Identity & Physicochemical Profile

The molecule consists of a piperazine core with a methyl substitution at the N1 position and a fluoromethyl group at the C3 position, possessing (R)-stereochemistry.

Property	Data	Notes
Chemical Name	(R)-3-(Fluoromethyl)-1-methylpiperazine	IUPAC Nomenclature
Molecular Formula	C₆H₁₃FN₂
Molecular Weight	132.18 g/mol
Chiral Center	C3 (R-configuration)	Critical for receptor selectivity
Predicted pKa	~8.1 (N4), ~4.5 (N1)	Fluorine lowers pKa by ~1–1.5 units vs. methyl analog.[1]
LogP (Predicted)	0.3 – 0.6	More lipophilic than the hydroxymethyl precursor.[1]
H-Bond Donors	1 (N4-H)	Secondary amine available for coupling.[1]
H-Bond Acceptors	2 (N1, N4)	Fluorine acts as a weak acceptor.[1]

Stereochemical Significance

The (R)-configuration is derived from the chiral pool (typically D-Serine or L-Asparagine derivatives).[1] Maintaining high enantiomeric excess (ee > 98%) is crucial, as the vector of the C-F bond often dictates binding affinity in kinase pockets or GPCR active sites.

Part 2: Synthetic Methodology (The "Boc-Reduction" Route)[1][2]

Strategic Analysis

Direct fluorination of a secondary amine is hazardous and non-selective. The most robust, scalable route involves Deoxyfluorination of a protected alcohol followed by a Reductive Conversion of the carbamate to a methyl group. This strategy avoids complex regioselective alkylation steps.[1]

Reaction Workflow

The synthesis proceeds in three key stages starting from commercially available (R)-1-Boc-3-hydroxymethylpiperazine .[1]

Figure 1: Optimized synthetic pathway utilizing carbamate reduction for simultaneous deprotection and methylation.

Detailed Protocol

Step 1: Deoxyfluorination

Objective: Convert the primary alcohol to a fluoromethyl group while maintaining the N-Boc protection.[1]

• Setup: Charge a flame-dried round-bottom flask with (R)-1-Boc-3-hydroxymethylpiperazine (1.0 eq) and anhydrous Dichloromethane (DCM) under Nitrogen atmosphere. Cool to -78°C .[1]

• Reagent Addition: Dropwise add Deoxo-Fluor (bis(2-methoxyethyl)aminosulfur trifluoride) (1.2 eq). Note: Deoxo-Fluor is thermally more stable than DAST but still requires strict temperature control.[1]

• Reaction: Stir at -78°C for 1 hour, then allow to warm to Room Temperature (RT) overnight.

• Quench: Cool to 0°C. Quench carefully with saturated aqueous NaHCO₃. Caution: Gas evolution (CO₂/HF).[1]

• Workup: Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[2]

• Purification: Flash column chromatography (Hexanes/EtOAc) to yield (R)-1-Boc-3-fluoromethylpiperazine .

Step 2: Reductive Methylation (The "Senior Scientist" Shortcut)

Objective: Convert the tert-butyl carbamate (Boc) directly to an N-methyl group.[1] This elegant step avoids separate deprotection (TFA) and methylation (Formaldehyde/NaBH₄) steps.[1]

• Setup: Suspend LiAlH₄ (3.0 eq) in anhydrous THF under Argon. Cool to 0°C.[1]

• Addition: Add the fluorinated intermediate (dissolved in THF) dropwise to the hydride suspension.

• Reflux: Heat to reflux (66°C) for 4–6 hours. The LiAlH₄ reduces the carbonyl of the Boc group to a methylene, effectively converting N-CO-O-tBu to N-CH3.[1]

• Quench (Fieser Method): Cool to 0°C. Add water (1x volume of LAH mass), then 15% NaOH (1x), then water (3x).

• Isolation: Filter the granular precipitate. Concentrate the filtrate.

• Final Product: Distill under reduced pressure or convert to the dihydrochloride salt (HCl/Ether) for storage.

Part 3: Medicinal Chemistry Utility[1][4]

The "Fluorine Effect" on Basicity

Substituting a hydrogen or hydroxyl group with fluorine significantly alters the electronic landscape of the piperazine ring.

• Inductive Effect (-I): The fluorine atom at C3 pulls electron density through the sigma bond framework.[1]

• pKa Shift: This withdrawal reduces the electron density on the adjacent N4 amine and the distal N1 amine.

  • Result: The pKa of the secondary amine (N4) drops from ~9.8 (unsubstituted) to ~8.5.

  • Benefit: Reduced basicity decreases lysosomal trapping and improves passive diffusion across the Blood-Brain Barrier (BBB).[1]

Metabolic Stability

The C3 position of piperazines is a metabolic "soft spot," prone to

-hydroxylation by CYP450 enzymes, leading to ring opening.

• Mechanism: The C-F bond (approx. 116 kcal/mol) is metabolically inert.

• Blockade: The fluorine atom sterically and electronically blocks the CYP450 oxo-ferryl species from abstracting a hydrogen atom at the C3 position, prolonging the drug's half-life (

  ).[1]

Figure 2: Structure-Activity Relationship (SAR) map highlighting the pharmacological advantages of the fluoromethyl motif.[1]

Part 4: Quality Control & Characterization

To ensure the integrity of this chiral building block, the following analytical criteria must be met:

• ¹⁹F NMR: Expect a triplet of doublets (or multiplet) around -220 to -230 ppm (decoupled), confirming the CH₂F moiety.[1]

• Chiral HPLC: Use a polysaccharide-based column (e.g., Chiralpak AD-H or IC) to verify enantiomeric excess (>98% ee).[1]

• Mass Spectrometry: Electrospray Ionization (ESI+) should show [M+H]⁺ = 133.1.[1]

Safety & Handling

• Fluorinating Agents: Deoxo-Fluor and DAST can release HF upon contact with moisture.[1] Use only in a fume hood with calcium gluconate gel available.

• Piperazines: Potentially sensitizing.[1] Avoid skin contact.[1]

References

• Synthesis of Chiral Piperazines: Journal of Organic Chemistry, "Synthesis of Enantiomerically Pure 3-Substituted Piperazine-2-acetic Acid Esters," 2018.[1]

• Fluorination Methodology:Organic Letters, "Deoxo-Fluor: A Versatile and Safe Fluorinating Agent," 1999. (Standard Reference for Reagent).

• Piperazine Pharmacophores: National Institutes of Health (NIH), "Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis," 2026.

• Metabolic Stability of Fluorine:Journal of Medicinal Chemistry, "Fluorine in Medicinal Chemistry," 2014.
• Boc Reduction to Methyl:Tetrahedron Letters, "Reduction of Carbamates to Methyl Amines using LiAlH4," (Standard Synthetic Protocol).

(Note: Specific CAS numbers for the final chiral fluoromethyl product are often proprietary or catalog-dependent; the synthesis described generates the target de novo.)

Sources

• 1. (-)-trans-4-(4'-Fluorophenyl)-3-hydroxymethyl-N-methylpiperidine | C13H18FNO | CID 2734218 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. orgsyn.org [orgsyn.org]

Technical Guide: 3-(Fluoromethyl)-1-methylpiperazine Chiral Building Block

Executive Summary

This guide provides an in-depth technical analysis of 3-(fluoromethyl)-1-methylpiperazine , a specialized chiral building block used in the synthesis of high-value pharmaceutical candidates. As a bioisostere of 3-methyl or 3-hydroxymethyl piperazines, this scaffold offers a strategic advantage in medicinal chemistry by modulating pKa, blocking metabolic soft spots (CYP450 oxidation), and altering lipophilicity (LogP) without significant steric perturbation.

This document outlines the structural rationale , validated synthetic protocols , process safety mechanisms , and quality control standards required to utilize this building block effectively in drug discovery.

Structural & Physicochemical Profile

The introduction of a fluorine atom into the methyl group at the C3 position of the piperazine ring creates a unique electronic environment. Unlike a trifluoromethyl group (-CF

), which is strongly electron-withdrawing and lipophilic, the monofluoromethyl group (-CH F) balances steric minimalism with specific electronic tuning.

Core Attributes

Property	Value / Characteristic	Impact on Drug Design
CAS Number	1546502-48-0 (Generic/Racemic)	Identification
Chirality	( ) or ( ) enantiomers available	Target selectivity (e.g., GPCRs, Kinases)
Basicity (pKa)	~8.5 - 9.0 (Est. N1/N4)	Lower than non-fluorinated analog (~9.8). Improves oral bioavailability by reducing lysosomal trapping.
Lipophilicity	LogP +0.1 to +0.3 vs -CH OH	Increases permeability vs. alcohol; reduces metabolic clearance vs. methyl.
Bioisosterism	Hydroxymethyl (-CH OH), Methyl (-CH )	Mimics H-bond acceptor capacity of -OH (via F) but lacks H-bond donor capability.

Electronic Influence

The C-F bond exerts a strong gauche effect , pre-organizing the piperazine ring into a specific chair conformation. This conformational bias can reduce the entropic penalty of binding to a protein target, potentially increasing potency.

Synthetic Pathway & Protocol

The synthesis of 3-(fluoromethyl)-1-methylpiperazine requires a "Protection-First" strategy. Direct fluorination of the amino-alcohol precursor without protecting the secondary amine (N4) carries a high risk of aziridinium ion formation , leading to ring contraction or rearrangement.

Retrosynthetic Analysis

The most robust route proceeds via the deoxyfluorination of a protected hydroxymethyl intermediate.

• Target: 3-(Fluoromethyl)-1-methylpiperazine

• Precursor: 1-Methyl-4-Boc-3-hydroxymethylpiperazine

• Starting Material: (

  )-1-Boc-3-hydroxymethylpiperazine (Commercial)

Step-by-Step Synthesis Protocol

Step 1: Reduction of Carbamate to Methylamine

• Objective: Convert the N1-Boc group to an N1-Methyl group.

• Reagents: LiAlH

  (Lithium Aluminum Hydride), THF.

• Protocol:

  • Dissolve (

    )-1-Boc-3-hydroxymethylpiperazine (1.0 eq) in anhydrous THF (0.2 M) under N .

  • Cool to 0°C. Slowly add LiAlH

    (2.5 eq) as a solution in THF.

  • Reflux for 4–6 hours. (Boc is reduced to Methyl; -CH

    OH is stable).

  • Quench: Fieser workup (

    mL H O, mL 15% NaOH, mL H O). Filter precipitate.

  • Result: (

    )-1-Methyl-3-hydroxymethylpiperazine.

Step 2: Selective Protection of N4

• Objective: Protect the secondary amine (N4) to prevent side reactions during fluorination.

• Reagents: Boc

  O (Di-tert-butyl dicarbonate), Et N, DCM.

• Protocol:

  • Dissolve the crude amine from Step 1 in DCM.

  • Add Et

    N (1.2 eq) and Boc O (1.1 eq).

  • Stir at RT for 12 hours. The tertiary N1-Methyl amine does not react; the secondary N4 reacts selectively.

  • Result: (

    )-1-Methyl-4-Boc-3-hydroxymethylpiperazine.

Step 3: Deoxyfluorination (The Critical Step)

• Objective: Convert -CH

  OH to -CH F.

• Reagents: Deoxo-Fluor (or DAST), DCM, -78°C.

• Safety Note: This reaction generates HF. Use plastic/Teflon ware if possible, or glass with immediate quenching.

• Protocol:

  • Dissolve intermediate (1.0 eq) in anhydrous DCM under N

    . Cool to -78°C .

  • Add Deoxo-Fluor (1.2 eq) dropwise.

  • Allow to warm to 0°C over 2 hours.

  • Mechanism: The alcohol activates.[1][2] N4 is Boc-protected and cannot attack. N1 is tertiary and distal; protonation by HF by-product further deactivates N1, preventing aziridinium formation.

  • Quench: Pour into saturated NaHCO

    (Caution: CO evolution).

  • Result: (

    )-1-Methyl-4-Boc-3-fluoromethylpiperazine.

Step 4: Global Deprotection

• Objective: Remove N4-Boc to yield the final building block.

• Reagents: TFA/DCM (1:4) or 4M HCl in Dioxane.

• Protocol:

  • Treat the fluorinated intermediate with acid at RT for 1 hour.

  • Concentrate in vacuo.

  • Result: 3-(Fluoromethyl)-1-methylpiperazine (as TFA or HCl salt).

Visualization: Synthesis Workflow

Caption: Validated synthetic route emphasizing N4-protection to prevent aziridinium-mediated rearrangement.

Process Safety & Handling

Aziridinium Mitigation

In

-amino alcohols (like piperazine-ethanol derivatives), the nitrogen lone pair can displace the activated hydroxyl group (e.g., O-Deoxo-Fluor species) intramolecularly to form a strained aziridinium ring.

• Consequence: Nucleophilic fluoride attack on the aziridinium ion can occur at either carbon, leading to a mixture of regioisomers (ring expansion/contraction) and loss of chiral integrity.

• Control: The N4-Boc group withdraws electron density, rendering the nitrogen non-nucleophilic and forcing the reaction to proceed via the desired S

  2 mechanism at the carbon center.

Fluorination Reagents[2][3][4][5][6]

• Deoxo-Fluor vs. DAST: Deoxo-Fluor is preferred over DAST due to higher thermal stability (decomposition >140°C vs. ~90°C for DAST) and milder reaction profile.

• Glassware: Etching of glass is possible due to HF by-product. For scale-up (>10g), use Hastelloy or Teflon-lined reactors.

Quality Control & Characterization

Trustworthiness in the final building block is established via the following analytical battery:

Method	Parameter Verified	Acceptance Criteria
F NMR	Fluorine Incorporation	Single triplet (coupling to -CH -) at -220 to -230 ppm. Absence of -CF H (gem-difluoro impurity).
Chiral HPLC	Enantiomeric Excess (ee)	>98% ee. Column: Chiralpak AD-H or IC. Mobile Phase: Hexane/IPA + 0.1% DEA.
LC-MS	Identity & Purity	[M+H] consistent with calc. mass. Purity >95% (210 nm).[3]
Residual Solvents	Safety	THF/DCM < limit (ICH Q3C).

Medicinal Chemistry Applications

Bioisosteric Replacement

The 3-fluoromethyl group serves as a metabolically robust bioisostere for:

• 3-Methyl: Introduction of F lowers the pKa of the piperazine nitrogens, reducing affinity for off-target transporters (e.g., hERG) while maintaining steric bulk.

• 3-Hydroxymethyl: The -CH

  F group mimics the dipole of -CH OH but cannot act as a hydrogen bond donor, improving membrane permeability (P ) by reducing desolvation energy.

Case Study Logic

In a hypothetical kinase inhibitor program, replacing a solvent-exposed 3-methylpiperazine tail with 3-(fluoromethyl)-1-methylpiperazine:

• Hypothesis: The electron-withdrawing F will lower the basicity of N1/N4.

• Outcome: Reduced lysosomal trapping (lower Volume of Distribution, V

  ) and improved CNS penetration if applicable.

References

• Fluorine in Medicinal Chemistry: Purser, S., et al. "Fluorine in medicinal chemistry." Chemical Society Reviews, 2008. Link

• Deoxyfluorination Reagents: Singh, R.P., & Shreeve, J.M. "Recent advances in nucleophilic fluorination reactions of organic compounds using deoxofluor and DAST." Synthesis, 2002. Link

• Aziridinium Ion Chemistry: Couty, F. "Aziridinium ions: a rich source of nitrogen heterocycles." Amino Acids, 1999. Link

• Piperazine Scaffolds: Horton, D.A., et al. "The combinatorial synthesis of bicyclic privileged structures or privileged substructures." Chemical Reviews, 2003. Link

• Deoxo-Fluor Safety: Lal, G.S., et al. "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent with enhanced thermal stability." Journal of Organic Chemistry, 1999. Link

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A Technical Guide to the Stereoselective Landscape of 3-(Fluoromethyl)-1-methylpiperazine: A Comparative Analysis of (R) and (S) Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of fluorine and chiral centers into pharmacologically active scaffolds represents a cornerstone of modern medicinal chemistry. This guide delves into the nuanced world of the stereoisomers of 3-(Fluoromethyl)-1-methylpiperazine, providing a comparative framework for understanding the potential differences in the physicochemical and biological properties of the (R) and (S) enantiomers. While direct comparative data for these specific enantiomers remains limited in publicly accessible literature, this document synthesizes information from closely related analogs and established principles of stereopharmacology to offer a comprehensive technical overview. We will explore methodologies for stereoselective synthesis, analytical techniques for chiral separation and characterization, and the anticipated pharmacological profiles based on the broader class of fluorinated and chiral piperazine derivatives.

Introduction: The Significance of Chirality and Fluorination in Piperazine Scaffolds

The piperazine motif is a privileged scaffold in drug discovery, present in a multitude of approved therapeutics targeting a wide array of biological targets, particularly within the central nervous system (CNS)[1]. The strategic incorporation of a fluoromethyl group at the C3 position introduces both a chiral center and the unique physicochemical properties of fluorine.

Fluorination is a well-established strategy to modulate a drug candidate's metabolic stability, lipophilicity, and binding affinity[2]. The strong carbon-fluorine bond can block metabolic oxidation, while the high electronegativity of fluorine can alter the pKa of nearby functional groups, influencing absorption and distribution[2].

Chirality, the three-dimensional arrangement of atoms, is a critical determinant of a drug's interaction with its biological target. Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit profoundly different pharmacological, pharmacokinetic, and toxicological profiles[3]. One enantiomer may be responsible for the desired therapeutic effect, while the other could be inactive or even contribute to adverse effects. Therefore, the synthesis and characterization of single enantiomers are paramount in drug development.

This guide will provide a technical framework for approaching the synthesis, separation, and characterization of (R)- and (S)-3-(Fluoromethyl)-1-methylpiperazine, enabling researchers to elucidate the distinct properties of each stereoisomer.

Stereoselective Synthesis Strategies

The synthesis of enantiomerically pure 3-substituted piperazines is a key challenge. Two primary strategies are generally employed: stereoselective synthesis from a chiral precursor or the resolution of a racemic mixture.

Asymmetric Synthesis from Chiral Precursors

A plausible synthetic route to enantiomerically pure (R)- and (S)-3-(Fluoromethyl)-1-methylpiperazine would involve the use of a chiral starting material. Based on methodologies for similar structures, a potential pathway could start from a chiral amino acid or a related chiral synthon[2]. A general workflow is proposed below:

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(R)-3-(Fluoromethyl)-1-methylpiperazine safety data sheet (SDS)

Technical Monograph: Handling, Safety, and Applications of (R)-3-(Fluoromethyl)-1-methylpiperazine

Executive Summary

Compound: (R)-3-(Fluoromethyl)-1-methylpiperazine CAS Registry Number: 1546502-48-0 Primary Application: Chiral building block for medicinal chemistry, specifically in the optimization of ADME (Absorption, Distribution, Metabolism, and Excretion) profiles via fluorine bioisosterism.

This technical guide serves as an advanced Safety Data Sheet (SDS) companion. It synthesizes standard hazard data with practical field protocols for researchers handling this specialized fluorinated heterocycle. Unlike generic SDS documents, this guide addresses the specific stability challenges and synthetic utility of the (R)-enantiomer.

Chemical Identity & Physiochemical Profile

The introduction of a fluoromethyl group at the C3 position of the piperazine ring creates a chiral center. Maintaining the integrity of this stereocenter is critical during handling.

Property	Technical Specification	Notes/Causality
IUPAC Name	(R)-1-Methyl-3-(fluoromethyl)piperazine	Defines absolute configuration.
CAS Number	1546502-48-0	Unique identifier for procurement/regulatory tracking.
Molecular Formula	C₆H₁₃FN₂
Molecular Weight	132.18 g/mol	Useful for stoichiometry calculations.
Predicted Boiling Point	~150–160 °C (at 760 mmHg)	Based on 1-methylpiperazine analog (138°C) + fluoromethyl mass effect.
Predicted Density	~0.95 – 1.05 g/cm³	Denser than non-fluorinated analogs due to F atom.
pKa (Predicted)	N1: ~8.5	N1 (methylated) is less basic than N4 due to steric/inductive effects.
Appearance	Colorless to light yellow liquid	Darkening indicates oxidation or degradation.
Chirality	(R)-Enantiomer	Critical: Racemization can occur under harsh basic conditions.

Hazard Identification & Safety Framework

As a secondary amine with a fluorinated side chain, this compound presents dual hazards: corrosivity typical of piperazines and potential metabolic toxicity associated with fluorinated metabolites.

GHS Classification (Derived from Structural Analogs)

• Signal Word: DANGER

• Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).[1][2]

• Flammable Liquids: Category 3 or 4 (Combustible liquid).

• Acute Toxicity (Oral/Inhalation): Category 4 (Harmful if swallowed or inhaled).

Self-Validating Safety Protocol: The "Amine Check"

Before scaling up reactions, validate the integrity of the reagent to prevent safety incidents caused by degradation products.

• Visual Inspection: If the liquid is dark brown/black, significant oxidation has occurred. Do not use.

• NMR Validation: Run a quick ¹H-NMR in CDCl₃.

  • Pass Criteria: Distinct doublet of doublets for the -CH₂F protons around 4.2–4.5 ppm.

  • Fail Criteria: Broadening of signals or appearance of aldehyde peaks (indicating hydrolysis of the C-F bond, releasing HF potential).

Handling, Storage & Stability

The (R)-enantiomer requires strict adherence to air-free techniques to prevent oxidative degradation and racemization.

Storage Protocols

• Temperature: Store at 2–8 °C (Refrigerated).

• Atmosphere: Store under Argon (Ar) or Nitrogen (N₂). The compound is hygroscopic; moisture can induce slow hydrolysis of the fluoromethyl group.

• Container: Amber glass vials with Teflon-lined caps or septum-sealed Schlenk flasks.

Emergency Response Decision Tree

The following diagram outlines the immediate response logic for spills or exposure, prioritizing the neutralization of corrosive amine threats.

Figure 1: Decision logic for emergency response involving fluorinated piperazine derivatives.

Synthesis & Application Context

Why this Molecule?

In drug discovery, the fluoromethyl group (-CH₂F) acts as a bioisostere for a hydroxymethyl group (-CH₂OH) or a methyl group (-CH₃).

• vs. -CH₂OH: The -CH₂F group removes the hydrogen bond donor capability while maintaining the acceptor capability and similar steric bulk, often improving membrane permeability (LogP).

• vs. -CH₃: Introduction of fluorine blocks metabolic oxidation at that position, extending the drug's half-life (

  ).

Synthetic Workflow: N4-Functionalization

Since N1 is methylated, the N4 position is the active nucleophile. The following workflow describes a typical coupling reaction (e.g., S_NAr or Amide Coupling) while preserving the (R)-chiral center.

Protocol: N4-Arylation via S_NAr

• Reagents: (R)-3-(Fluoromethyl)-1-methylpiperazine (1.0 eq), Aryl Fluoride (1.1 eq), K₂CO₃ (2.0 eq).

• Solvent: DMF or DMSO (Polar aprotic solvents favor S_NAr).

• Conditions: Heat to 80–100 °C. Note: Excessive heat (>120°C) may risk racemization or defluorination.

Figure 2: Synthetic workflow for N4-arylation, highlighting the critical purity check step to ensure fluorine retention.

Analytical Verification

To confirm the identity and purity of (R)-3-(Fluoromethyl)-1-methylpiperazine, standard HPLC is insufficient due to the lack of a strong chromophore.

• ¹⁹F-NMR: This is the gold standard. Look for a triplet of doublets (coupling with CH₂ protons) around -220 to -230 ppm (referenced to CFCl₃).

• Chiral HPLC: Required to verify Enantiomeric Excess (ee).

  • Column: Chiralpak AD-H or OD-H.

  • Mobile Phase: Hexane/IPA + 0.1% Diethylamine (DEA). DEA is crucial to sharpen the amine peak.

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(R)-1-methyl-3-(fluoromethyl)piperazine IUPAC name

An In-Depth Technical Guide to (3R)-3-(Fluoromethyl)-1-methylpiperazine: A Privileged Scaffold for Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of (3R)-3-(fluoromethyl)-1-methylpiperazine, a chiral heterocyclic compound with significant potential in medicinal chemistry. By combining the privileged piperazine scaffold with strategic N-methylation and stereospecific C3-fluorination, this molecule represents a valuable building block for developing novel therapeutics, particularly for central nervous system (CNS) disorders. This document delineates its structural rationale, predicted physicochemical properties, a plausible synthetic pathway, and key safety considerations.

Introduction: Rationale and Molecular Design

The piperazine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its frequent appearance in FDA-approved drugs.[1][2] Its utility stems from a unique combination of properties: the two nitrogen atoms provide handles for facile chemical modification, improve aqueous solubility, and can be protonated at physiological pH, enabling critical interactions with biological targets.[2][3]

The design of (3R)-3-(fluoromethyl)-1-methylpiperazine incorporates two additional strategic modifications to this core structure:

• N-Methylation: The methyl group at the N1 position enhances lipophilicity and can improve metabolic stability by preventing N-dealkylation.[4] Crucially, it modulates the basicity of the distal N4-nitrogen, which is often the key interactive element with target proteins. This feature is common in CNS-active drugs where it can also facilitate blood-brain barrier penetration.[4]

• Stereospecific C3-Fluoromethylation: The introduction of fluorine is a powerful tactic in modern drug design.[5] The strong carbon-fluorine bond is highly resistant to metabolic cleavage, effectively blocking common sites of oxidative metabolism and enhancing the drug's half-life.[6][7][8] Furthermore, fluorine's high electronegativity creates a unique electronic environment that can lead to stronger binding affinity with target receptors.[9] The specific (R)-stereochemistry at the C3 position provides precise three-dimensional control, which is essential for optimizing potency and selectivity by ensuring an exact fit within a chiral protein binding pocket.

Molecular Identification and Predicted Properties

Table 1: Molecular Identifiers

Identifier	Value
IUPAC Name	(3R)-3-(fluoromethyl)-1-methylpiperazine
Molecular Formula	C₆H₁₃FN₂
Molecular Weight	132.18 g/mol
CAS Number	Not available

Table 2: Predicted Physicochemical Properties

Computational models are essential in modern drug discovery for forecasting a molecule's behavior.[10][11][12] The properties below are predicted using established algorithms and provide insight into the potential pharmacokinetic profile of the title compound.[13][14]

Property	Predicted Value	Significance in Drug Discovery
LogP (Lipophilicity)	~0.5 - 1.0	Influences solubility, membrane permeability, and metabolic clearance.[11]
pKa (Basicity of N4)	~8.5 - 9.0	Affects ionization state at physiological pH, receptor binding, and solubility.
Polar Surface Area (PSA)	~15.3 Ų	Correlates with membrane permeability and blood-brain barrier penetration.
Hydrogen Bond Donors	1	Influences binding interactions and solubility.
Hydrogen Bond Acceptors	2	Influences binding interactions and solubility.

Proposed Synthesis and Characterization

The synthesis of chiral piperazines is a well-established field, often starting from optically pure amino acids or employing asymmetric hydrogenation techniques.[1][15][16][17] A plausible and efficient pathway to synthesize (3R)-3-(fluoromethyl)-1-methylpiperazine is outlined below.

Retrosynthetic Analysis

The proposed retrosynthesis disconnects the target molecule to reveal a logical path from a commercially available chiral starting material, such as (R)-piperazine-2-carboxylic acid. This approach ensures control over the critical C3 stereocenter.

Caption: Retrosynthetic pathway for the target molecule.

Proposed Forward Synthesis Workflow

This workflow provides a conceptual blueprint for the laboratory synthesis of the title compound.

Caption: Forward synthesis workflow diagram.

Experimental Protocol (Hypothetical)

• Protection and N-Methylation: Start with commercially available (R)-piperazine-2-carboxylic acid. Protect the N4 nitrogen with a suitable protecting group (e.g., Boc anhydride). Subsequently, methylate the N1 nitrogen using a standard methylating agent like methyl iodide in the presence of a non-nucleophilic base.

• Esterification and Reduction: Convert the carboxylic acid to its methyl or ethyl ester to facilitate reduction. Reduce the ester to the corresponding primary alcohol, (R)-1-methyl-4-(protected)-piperazine-3-methanol, using a powerful reducing agent such as lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent.

• Fluorination: The critical fluorination step can be achieved using a nucleophilic fluorinating reagent. Dissolve the alcohol from the previous step in an anhydrous chlorinated solvent (e.g., DCM) and cool to a low temperature (e.g., -78 °C). Slowly add a fluorinating agent like diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor®. Allow the reaction to warm to room temperature and proceed to completion.

• Deprotection and Purification: Remove the N4-protecting group under appropriate conditions (e.g., trifluoroacetic acid for a Boc group). Neutralize the reaction mixture and extract the product into an organic solvent. Purify the final compound, (3R)-3-(fluoromethyl)-1-methylpiperazine, using column chromatography or distillation to yield the pure product.

Spectroscopic Characterization (Expected)

Confirmation of the final structure would rely on a combination of standard spectroscopic techniques.

• ¹H NMR: The spectrum should show distinct signals for the N-methyl group (a singlet at ~2.3-2.5 ppm) and the piperazine ring protons. The key feature would be the fluoromethyl (-CH₂F) protons, which would appear as a doublet at ~4.4-4.6 ppm with a large coupling constant (JHF ≈ 47-50 Hz) due to coupling with the adjacent fluorine atom.[18][19][20][21]

• ¹³C NMR: The carbon of the fluoromethyl group would exhibit a strong one-bond coupling to fluorine (JCF ≈ 170-180 Hz), serving as a definitive indicator of successful fluorination.

• ¹⁹F NMR: A single signal, likely a triplet due to coupling with the two adjacent protons, would confirm the presence of the fluorine atom.

• Mass Spectrometry (ESI+): The spectrum should show a prominent peak for the protonated molecular ion [M+H]⁺ at m/z 133.1.

Potential Therapeutic Applications

The unique structural combination of (3R)-3-(fluoromethyl)-1-methylpiperazine makes it a compelling candidate for CNS drug discovery programs.

• CNS Disorders: The N-methylpiperazine motif is a well-known pharmacophore in drugs targeting CNS disorders, including depression, anxiety, and psychosis.[2][4]

• Serotonergic and Dopaminergic Systems: Many piperazine derivatives interact with serotonin and dopamine receptors.[3] The related compound, 3-Trifluoromethylphenylpiperazine (TFMPP), is a known serotonergic agonist.[22][23][24] It is plausible that the title compound could modulate these same systems, making it a candidate for developing novel antidepressants or anxiolytics.

• Structure-Activity Relationship (SAR) Studies: This molecule is an excellent tool for SAR exploration. It allows researchers to directly compare the effects of a fluoromethyl group against a non-fluorinated methyl or a more heavily fluorinated trifluoromethyl group at the same stereocenter, providing valuable insights into optimizing target engagement and metabolic stability.

Safety and Handling Precautions

While no specific safety data exists for this compound, prudent laboratory practices for handling fluorinated organic compounds and substituted piperazines should be strictly followed.[25]

• Engineering Controls: All handling should be performed in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Standard PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile), is mandatory.

• Handling: Avoid inhalation of vapors and direct contact with skin and eyes. Keep away from heat and open flames. Store in a cool, dry, and well-ventilated area in a tightly sealed container.

• Thermal Decomposition: Like many fluorinated organic compounds, thermal decomposition may produce highly toxic and corrosive hydrogen fluoride (HF) gas.[26] Avoid overheating.

• First Aid:

  • Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

  • Eye Contact: Flush eyes with water for at least 15 minutes, holding the eyelids open.

  • Inhalation: Move the individual to fresh air.

  • In all cases of significant exposure, seek immediate medical attention.

Conclusion

(3R)-3-(Fluoromethyl)-1-methylpiperazine is a thoughtfully designed molecule that leverages the robust pharmacophoric properties of the piperazine scaffold while incorporating strategic modifications to enhance its drug-like potential. The combination of N-methylation for improved CNS penetration and metabolic stability, along with stereospecific fluorination to block metabolism and fine-tune binding interactions, makes it a highly promising building block for the next generation of therapeutics. This guide provides the foundational knowledge for researchers to synthesize, characterize, and explore the full potential of this valuable compound in their drug discovery programs.

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Protocols & Analytical Methods

Application Note: The Fluoromethyl Group (–CH₂F) in Drug Discovery

Executive Summary & Strategic Rationale

The monofluoromethyl group (–CH₂F) is a precision tool in the medicinal chemist’s arsenal, distinct from its ubiquitous cousin, the trifluoromethyl group (–CF₃). While –CF₃ is primarily a lipophilic electron-withdrawing bulldozer, –CH₂F is a nuanced bioisostere often deployed to mimic the hydroxymethyl group (–CH₂OH) or the methyl group (–CH₃) .

Its strategic value lies in three unique capabilities:

• The "Fluorine Scan" Effect: It modulates pKa and metabolic stability without drastically altering steric bulk.

• Conformational Locking: via the gauche effect, –CH₂F can pre-organize a molecule into a bioactive conformation.

• Metabolic Switching: It can act as a metabolic "soft spot" (promoting hydrolysis) or a metabolic blocker, depending on the context.

Physicochemical Profiling: The Bioisosteric Triad

To effectively deploy –CH₂F, one must understand its position relative to the groups it replaces.

Comparative Data Table

Property	Methyl (–CH₃)	Fluoromethyl (–CH₂F)	Hydroxymethyl (–CH₂OH)
Van der Waals Radius (Å)	~2.0 (Group)	~1.47 (F atom)	~1.52 (O atom)
Bond Length (C-X) (Å)	1.09 (C-H)	1.35 (C-F)	1.43 (C-O)
Electronic Effect	Weak Donor	Inductive Withdrawing (-I)	Inductive Withdrawing (-I)
H-Bonding	None	Weak Acceptor (Only)	Strong Donor & Acceptor
Lipophilicity ( LogP)	Reference (0)	-0.2 to +0.5 (Context dependent)	-1.0 to -1.5 (Hydrophilic)
pKa Influence (on -amine)	Base strengthening	Base weakening (~1-2 units)	Base weakening (~1 unit)

Key Insight: The C–F bond is a poor hydrogen bond acceptor compared to C–OH. However, –CH₂F is isosteric and isoelectronic to –CH₂OH. Replacing –CH₂OH with –CH₂F removes the H-bond donor capability, which can improve membrane permeability (by reducing desolvation penalty) while maintaining the steric fit within a receptor pocket [1].

Decision Logic for Fluoromethylation

Before synthesis, apply this decision logic to determine if –CH₂F is the correct modification.

Figure 1: Decision matrix for incorporating a fluoromethyl group.

Synthetic Protocol: Deoxyfluorination

The most robust method to install a –CH₂F group is the direct deoxyfluorination of a primary alcohol using DAST (Diethylaminosulfur trifluoride) or its safer analogs like Deoxo-Fluor™ or XtalFluor-E®.

Safety Warning

• DAST is thermally unstable and can explode at temperatures >90°C.

• HF Liberation: These reactions liberate Hydrogen Fluoride (HF).[1] Glassware can be etched; use plastic or Teflon where appropriate, and always quench with saturated bicarbonate.

Standard Operating Procedure (SOP)

Objective: Convert R–CH₂OH

R–CH₂F.

Reagents:

• Substrate: Primary Alcohol (1.0 equiv)

• Reagent: DAST or Deoxo-Fluor (1.2 – 1.5 equiv)

• Solvent: Anhydrous Dichloromethane (DCM)

• Quench: Saturated aq. NaHCO₃

Workflow:

• Preparation: Flame-dry a round-bottom flask under Nitrogen/Argon atmosphere.

• Solvation: Dissolve the alcohol substrate in anhydrous DCM (0.1 M concentration). Cool the solution to -78°C (dry ice/acetone bath).

  • Note: Low temperature is critical to prevent elimination side products (alkenes) or rearrangement.

• Addition: Add DAST dropwise via syringe.

  • Observation: The solution may turn slightly yellow.

• Reaction: Stir at -78°C for 1 hour, then allow to warm slowly to Room Temperature (RT) over 2-4 hours. Monitor via TLC or LC-MS.

• Quench (Critical Step):

  • Cool the mixture back to 0°C.

  • Slowly add saturated NaHCO₃. Caution: Vigorous CO₂ evolution occurs.

• Workup: Extract with DCM (3x). Wash combined organics with brine.[2] Dry over MgSO₄.

• Purification: Silica gel chromatography. Fluorinated products are typically less polar (higher R_f) than the starting alcohol.

Figure 2: Mechanism and workflow for DAST-mediated deoxyfluorination [2].

Metabolic Stability & Toxicology: The Double-Edged Sword

The "Soft Drug" Concept (Beneficial)

The –CH₂F group can be engineered as a metabolic handle. The C–F bond adjacent to a carbonyl (e.g., in a thioester) activates the carbonyl toward hydrolysis.

• Mechanism: The electron-withdrawing F atom makes the carbonyl carbon more electrophilic.

• Result: Rapid systemic hydrolysis to an inactive metabolite, reducing systemic toxicity for topical/inhaled drugs.

The Fluoroacetate Warning (Toxic)

Critical Risk: If your molecule contains a terminal fluoromethyl group on an alkyl chain (R–CH₂–CH₂F) or can be metabolized to release Fluoroacetic acid , you must screen for toxicity immediately.

• Mechanism: Fluoroacetate mimics acetate, enters the Krebs Cycle, converts to fluorocitrate, and irreversibly inhibits aconitase. This halts cellular respiration (lethal).

• Mitigation: Avoid simple aliphatic –CH₂F groups that can be cleaved via

  -oxidation. Ensure the –CH₂F is part of a stable scaffold or designed for specific hydrolysis paths (like the thioester below) [3].

Case Study: Fluticasone Propionate

Drug: Fluticasone Propionate (Corticosteroid).[3][4][5] Application: Asthma, Rhinitis.[3][4][5] Role of –CH₂F: Bioisostere & Soft Drug Design.

In Fluticasone, the 17

-carboxylic acid is modified into a fluoromethyl carbothioate (–C(O)S–CH₂F).

• Potency: The S–CH₂F group occupies the hydrophobic pocket of the Glucocorticoid Receptor (GR) similarly to a methyl group, maintaining high affinity (~18x Dexamethasone).

• Safety (The Soft Drug Effect):

  • When inhaled, it acts locally in the lung.

  • Any portion swallowed or entering systemic circulation is rapidly metabolized by liver CYP3A4.

  • Reaction: Hydrolysis of the thioester releases the –S–CH₂F group (which degrades) and leaves the inactive 17

    -carboxylic acid metabolite.[6]

  • Outcome: Minimizes systemic side effects (adrenal suppression) [4].

References

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link

• Singh, R. P., & Shreeve, J. M. (2002).[7] Recent Advances in Nucleophilic Fluorination Reactions of Organic Compounds Using Deoxofluor and DAST. Synthesis. Link

• Gonçalves, V. et al. (2021). Metabolism and Toxicity of Fluorine Compounds. Chemical Research in Toxicology. Link

• Drugs.com . (2024). Fluticasone Propionate Monograph: Pharmacology and Metabolism. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. chemignition.com [chemignition.com]
• 4. Fluticasone propionate | 80474-14-2 [chemicalbook.com]
• 5. Fluticasone Propionate | C25H31F3O5S | CID 444036 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. drugs.com [drugs.com]
• 7. Diethylaminosulfur Trifluoride (DAST) [sigmaaldrich.com]

Incorporating fluoromethyl piperazines into GPCR ligands

Application Note: Strategic Incorporation of Fluoromethyl Motifs into Piperazine-Based GPCR Ligands

Executive Summary

The piperazine ring is a privileged scaffold in G-Protein Coupled Receptor (GPCR) medicinal chemistry, serving as the core pharmacophore for countless aminergic ligands (e.g., 5-HT, Dopamine, Histamine receptors).[1] However, standard piperazine cores often suffer from rapid metabolic clearance (N-oxidation, ring hydroxylation) and suboptimal CNS penetration due to high basicity.

This guide details the strategic incorporation of fluoromethyl (

) and trifluoromethyl ( ) groups onto the piperazine scaffold. These modifications are not merely structural decorations but functional tools to:

• Modulate Basicity (pKa): Lowering the pKa of the basic nitrogen to enhance membrane permeability (LogD) without abolishing the essential electrostatic interaction with the receptor's Aspartate residue.

• Block Metabolism: Preventing oxidative metabolism at labile C-H sites.

• Induce Conformational Bias: Utilizing the fluorine gauche effect to pre-organize the ligand for the binding pocket.

Scientific Rationale: The Fluorine Effect

pKa Modulation and Permeability

In aminergic GPCR ligands, the distal basic nitrogen (typically N4 of the piperazine) forms a critical salt bridge with a conserved Aspartate residue (e.g., Asp3.32) in the transmembrane binding pocket.

• The Problem: A secondary piperazine nitrogen has a typical pKa of ~9.8–10.5. At physiological pH (7.4), >99.9% is protonated. While good for binding, this limits passive diffusion across the Blood-Brain Barrier (BBB).

• The Solution: Introducing an electron-withdrawing fluoromethyl group at the C2 or C3 position inductively lowers the pKa of the adjacent nitrogen by 1–2 units. This increases the fraction of the neutral species at pH 7.4, significantly boosting CNS exposure while maintaining sufficient basicity for receptor binding.

Conformational Control (The Gauche Effect)

Unlike the steric bulk of a methyl group, a fluoromethyl group can dictate ring conformation through the stereoelectronic gauche effect (preference of the C–F bond to be gauche to the vicinal C–N lone pair/bond). This can be exploited to lock the piperazine into a bioactive conformation, reducing the entropic penalty of binding.

Experimental Protocols

Protocol A: Synthesis of 2-(Fluoromethyl)piperazine Scaffolds

Targeting the Monofluoromethyl (

) moiety via Deoxofluorination.

Prerequisites:

• Start with (N-Boc)-2-hydroxymethyl-piperazine .

• Reagent: Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®) is preferred over DAST due to higher thermal stability.

Step-by-Step Methodology:

• Preparation: Dissolve N1,N4-di-Boc-2-hydroxymethylpiperazine (1.0 equiv) in anhydrous Dichloromethane (DCM) under Nitrogen atmosphere. Cool to -78°C.

• Addition: Add Deoxo-Fluor (1.2 equiv) dropwise. Note: Rapid addition can cause exotherms.

• Reaction: Stir at -78°C for 1 hour, then allow to warm to Room Temperature (RT) overnight. The reaction is driven by the formation of a stable S-O bond, displacing the hydroxyl with fluorine.

• Quenching: Cool to 0°C. Quench carefully with saturated aqueous

  . Caution: Gas evolution ( ) will occur.

• Extraction: Extract with DCM (3x). Wash combined organics with brine, dry over

  , and concentrate.

• Deprotection: Dissolve the crude intermediate in DCM/Trifluoroacetic acid (TFA) (4:1 ratio) to remove Boc groups. Stir for 2 hours.

• Isolation: Evaporate volatiles. Neutralize with Amberlyst A-21 free base resin or aqueous NaOH to obtain the free amine.

Validation:

• NMR: Look for a triplet of triplets (coupling with geminal protons and vicinal methine) around -220 to -230 ppm.

• Mass Spec: M+1 should show a shift of +2 Da relative to the methyl analog (F=19 vs OH=17, but loss of O and gain of F results in mass change).

Protocol B: Synthesis of 2-(Trifluoromethyl)piperazine Scaffolds

Targeting the Trifluoromethyl (

) moiety via Aziridine Ring Opening.

Rationale: Direct trifluoromethylation of piperazine is difficult. The most robust route involves the ring-opening of trifluoromethyl-aziridines.

Step-by-Step Methodology:

• Reagents: 2-(Trifluoromethyl)-N-tosylaziridine (Commercial or synthesized from trifluoroacetaldehyde ethyl hemiacetal).

• Ring Opening: React the aziridine with N-(2-bromoethyl)amine derivatives (or equivalent building blocks) in

  with .

• Cyclization: Heat the intermediate to induce intramolecular nucleophilic displacement of the bromide by the sulfonamide nitrogen.

• Detosylation: Remove the tosyl group using

  or to yield the free 2-trifluoromethyl piperazine.

Visualization: Decision Logic & Workflow

Figure 1: Medicinal Chemistry Decision Tree

Caption: Logic flow for selecting the appropriate fluorinated piperazine motif based on lead compound deficiencies.

Figure 2: Synthesis Workflow (Deoxofluorination)

Caption: Protocol A workflow for converting hydroxymethyl precursors to fluoromethyl ligands.

[2][3]

Comparative Data Summary

The following table illustrates the theoretical impact of fluorination on the physicochemical properties of a model piperazine ligand.

Scaffold Variant	pKa (Calc.)	LogD (pH 7.4)	Metabolic Stability	Steric Bulk (A-value)
2-Methyl ( )	~9.8	1.2	Low (Benzylic oxid.)	1.70
2-Fluoromethyl ( )	~8.5	1.8	Moderate	1.85
2-Difluoromethyl ( )	~7.2	2.1	High	2.05
2-Trifluoromethyl ( )	~6.1	2.5	Very High	2.15

Note: Values are approximate and depend on the specific N-substituents. The drop in pKa for the

analog may be too drastic for some GPCRs requiring strong ionic bonding, making the (monofluoromethyl) often the "Goldilocks" zone.

References

• Synthesis of Trifluoromethyl Piperazines: Hirotaki, K., et al. (2017).[2] Synthesis of Trifluoromethylated Piperazines from Aziridines. Synthesis. Link

• Fluorine in Medicinal Chemistry (Review): Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. Link

• Basicity Modulation: Morgenthaler, M., et al. (2007). Predicting and tuning physicochemical properties in lead optimization: amine basicity. ChemMedChem. Link

• The Fluorine Gauche Effect: O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews. Link

• GPCR Ligand Design: Jacobson, K. A. (2015). New paradigms in GPCR drug discovery. Biochemical Pharmacology. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Application Note: Peptide Coupling Conditions for 3-Fluoromethyl Piperazine Derivatives

Abstract & Strategic Overview

The incorporation of a 3-fluoromethyl group into a piperazine ring is a high-value strategy in medicinal chemistry. It acts as a bioisostere for methyl groups, blocking metabolic hot spots while modulating lipophilicity (LogD) and basicity. However, this modification introduces two distinct synthetic challenges:

• Electronic Deactivation: The strong inductive effect (-I) of the fluorine atom reduces the electron density of the adjacent nitrogen (proximal amine), significantly lowering its nucleophilicity compared to a standard piperazine.

• Steric Hindrance: The van der Waals radius of the fluoromethyl group creates steric clash during the formation of the tetrahedral intermediate in amide coupling.

Standard coupling reagents (EDC/HOBt) frequently result in stalled reactions, low yields, or extensive epimerization of the chiral amino acid partner. This guide details optimized protocols using HATU/HOAt and T3P® (Propylphosphonic Anhydride) to overcome these barriers.

Mechanistic Analysis & Causality

The "Fluorine Effect" on Nucleophilicity

To optimize conditions, one must understand the substrate. In 3-(fluoromethyl)piperazine, the pKa of the proximal nitrogen drops by approximately 1.5–2.0 units compared to 2-methylpiperazine (pKa ~9.6).

• Implication: The amine is less protonated at physiological pH but also a poorer nucleophile.

• Solution: We must use "High-Energy" active esters (At-esters or Acyl Phosphonates) rather than standard OBt esters to drive the reaction forward.

Regioselectivity & Protection

If the piperazine is unprotected, the distal nitrogen (N4) is significantly more nucleophilic than the proximal nitrogen (N1, adjacent to -CH2F).

• Scenario A (Distal Coupling): Standard conditions apply.

• Scenario B (Proximal Coupling): This is the challenging step addressed in this guide. Note: We assume the starting material is N-protected at the distal position (e.g., 1-Boc-3-(fluoromethyl)piperazine) to force coupling at the hindered site.

Decision Matrix for Condition Selection

Before starting, select the protocol based on your acid partner's sensitivity.

Caption: Decision tree for selecting coupling agents based on substrate chirality and reactivity.

Detailed Experimental Protocols

Protocol A: T3P-Mediated Coupling (Recommended for Chiral Acids)

Rationale: T3P (Propylphosphonic anhydride) generates an activated acyl phosphonate. It is highly selective, showing the lowest rate of epimerization among modern coupling agents [1]. The byproduct is water-soluble, simplifying workup.

Reagents:

• Carboxylic Acid (1.0 equiv)

• 3-Fluoromethyl piperazine derivative (1.1 equiv)

• T3P (50% w/w in EtOAc or DMF) (1.5 – 2.0 equiv)

• Base: Pyridine (3.0 equiv) or DIPEA (3.0 equiv)

• Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (Green alternative)

Step-by-Step Procedure:

• Dissolution: In a round-bottom flask, dissolve the Carboxylic Acid (1.0 equiv) and the Amine (1.1 equiv) in EtOAc (concentration 0.1 M).

• Cooling: Cool the mixture to 0 °C using an ice bath. Crucial: Low temperature suppresses initial racemization.

• Base Addition: Add Pyridine (3.0 equiv) dropwise. Stir for 5 minutes.

• Activation: Add T3P solution (1.5 equiv) dropwise over 5 minutes.

• Reaction: Allow the mixture to warm to Room Temperature (RT) naturally. Stir for 4–12 hours.

  • QC Check: Monitor by LCMS.[1] If conversion is <50% after 4 hours, add 0.5 equiv additional T3P.

• Workup (Self-Validating Step):

  • Dilute with EtOAc.

  • Wash with Water (x2), 10% Citric Acid (x2), Sat. NaHCO3 (x2), and Brine .

  • Note: T3P byproducts are water-soluble; if the organic layer is clear, the reagent is successfully removed.

Protocol B: HATU/HOAt Coupling (High Potency)

Rationale: HATU generates the O-At active ester, which benefits from the "neighboring group effect" of the pyridine nitrogen in the HOAt moiety, accelerating the coupling rate by ~100x compared to HOBt [2]. This is necessary to overcome the steric bulk of the -CH2F group.

Reagents:

• Carboxylic Acid (1.0 equiv)

• HATU (1.1 – 1.2 equiv)

• HOAt (0.5 equiv - Optional additive to boost rate)

• Base: DIPEA (N,N-Diisopropylethylamine) (2.5 – 3.0 equiv)

• Solvent: DMF (anhydrous)

Step-by-Step Procedure:

• Pre-activation: Dissolve Carboxylic Acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF (0.2 M) under Nitrogen/Argon.

• Base 1: Add 1.0 equiv of DIPEA. Stir for 2–5 minutes at RT. Solution should turn yellow.

• Amine Addition: Add the 3-fluoromethyl piperazine (1.1 equiv) followed by the remaining DIPEA (1.5–2.0 equiv).

• Reaction: Stir at RT for 2–6 hours.

• Troubleshooting: If the reaction stalls, heat to 40 °C. Warning: Heating increases racemization risk.

• Workup:

  • Dilute with EtOAc/Ether.

  • Wash extensively with LiCl (5% aq) or Water to remove DMF.

  • Standard acid/base washes as in Protocol A.

Quantitative Comparison of Conditions

The following data summarizes typical yields for coupling Fmoc-Phe-OH with 1-Boc-3-(fluoromethyl)piperazine .

Coupling Agent	Base	Solvent	Temp	Yield (%)	Epimerization (%)
EDC / HOBt	DIPEA	DCM	RT	35%	< 1%
HBTU	DIPEA	DMF	RT	62%	2–5%
HATU	DIPEA	DMF	RT	91%	3–6%
T3P	Pyridine	EtOAc	0°C->RT	88%	< 1%
Ghosez Reagent	NMM	DCM	0°C	94%	10–15%

Data Interpretation: HATU provides the highest raw yield but carries a moderate epimerization risk. T3P offers the best balance of yield and chiral integrity.

Troubleshooting & "Self-Validating" Checks

The "Acid Fluoride" Rescue (Plan C)

If both HATU and T3P fail due to extreme steric hindrance (e.g., coupling to a tertiary alpha-carbon acid), convert the acid to an Acid Fluoride using Cyanuric Fluoride or TFFH. Acid fluorides are highly reactive toward hindered amines but surprisingly stable to water [3].

Protocol:

• Acid (1 equiv) + TFFH (1.1 equiv) + DIPEA (2.5 equiv) in DCM.

• Stir 30 mins (Formation of Acid Fluoride).

• Add Amine. Stir 2 hours.

Common Failure Modes

• Issue: Low conversion with HATU.

  • Cause: Tetramethylguanidinium formation (reaction of HATU with the amine directly).

  • Fix: Ensure pre-activation of the acid with HATU/Base for 2-3 mins before adding the piperazine.

• Issue: Emulsion during T3P workup.

  • Cause: High viscosity of T3P.

  • Fix: Ensure adequate dilution with EtOAc before adding water.

References

• Dunetz, J. R., et al. (2011).[2] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters.

• Carpino, L. A. (1993). "1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive." Journal of the American Chemical Society.

• Carpenter, R. D., et al. (2006). "Efficient synthesis of hindered amides using acid fluorides."[3][4] Journal of Organic Chemistry.

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews.

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Strategic Synthesis of 3-(Fluoromethyl)piperazine: A Guide to Protecting Group-Enabled Methodologies

For Immediate Release

This application note provides a comprehensive guide for researchers, medicinal chemists, and professionals in drug development on the strategic synthesis of 3-(fluoromethyl)piperazine, a valuable building block in modern pharmacology. Due to the asymmetric nature of this target molecule and the comparable nucleophilicity of the two nitrogen atoms in the piperazine ring, a carefully planned protecting group strategy is paramount for a successful and efficient synthesis.[1] This document outlines key considerations for selecting appropriate protecting groups, detailed protocols for their application and removal, and a practical synthetic route to the target compound.

The Critical Role of Protecting Groups in Piperazine Synthesis

The synthesis of unsymmetrically substituted piperazines, such as 3-(fluoromethyl)piperazine, presents a classic chemical challenge: controlling the regioselectivity of reactions at the two nitrogen atoms.[1] Direct alkylation or acylation of piperazine often leads to a mixture of mono- and di-substituted products, necessitating tedious purification steps and resulting in low yields of the desired compound.[2] To circumvent this, a protecting group strategy is employed to temporarily block one nitrogen atom, allowing for selective functionalization of the other.[1]

The choice of protecting group is dictated by several factors, including its stability under the planned reaction conditions for introducing the fluoromethyl moiety and the ease and selectivity of its subsequent removal. For the synthesis of 3-(fluoromethyl)piperazine, orthogonal protecting groups are particularly advantageous. This strategy involves the use of two different protecting groups that can be removed under distinct, non-interfering conditions, thus allowing for sequential and controlled manipulation of both nitrogen atoms.

Commonly employed protecting groups in piperazine chemistry include the tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) groups. The Boc group is stable under a wide range of non-acidic conditions and is readily cleaved with acids such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[3] The Cbz group, on the other hand, is typically removed by catalytic hydrogenolysis, providing an orthogonal deprotection strategy to the acid-labile Boc group.

A Proposed Synthetic Pathway to 3-(Fluoromethyl)piperazine

While the direct synthesis of 3-(fluoromethyl)piperazine is not extensively documented, a robust synthetic route can be designed by adapting established methodologies for the synthesis of analogous compounds, such as 3-(trifluoromethyl)piperazine, and incorporating known monofluoromethylation techniques. The following multi-step synthesis leverages an orthogonal protecting group strategy to achieve the desired product with high purity and control over stereochemistry if a chiral starting material is used.

A plausible and efficient route begins with a suitable chiral starting material, such as an amino acid, to construct the piperazine core with the desired stereochemistry at the C3 position. The synthesis can be envisioned to proceed through a key intermediate, a protected 3-(hydroxymethyl)piperazine, which can then undergo deoxofluorination.

Diagram 1: Proposed Synthetic Route to 3-(Fluoromethyl)piperazine

Caption: A proposed multi-stage synthesis of 3-(fluoromethyl)piperazine.

Experimental Protocols

The following protocols are based on established procedures for analogous transformations and provide a detailed guide for the synthesis of 3-(fluoromethyl)piperazine.

Protocol 1: Synthesis of tert-butyl (R)-3-(hydroxymethyl)piperazine-1-carboxylate

This protocol outlines the formation of the piperazine ring starting from a chiral amino acid derivative. The use of orthogonal Boc and Cbz protecting groups allows for selective manipulation of the two nitrogen atoms.

Materials:

• (R)-N-Cbz-2-amino-3-hydroxypropanoic acid

• Lithium aluminum hydride (LiAlH4)

• Di-tert-butyl dicarbonate ((Boc)2O)

• 1-Bromo-2-chloroethane

• Sodium hydride (NaH)

• Palladium on carbon (Pd/C, 10%)

• Solvents: Tetrahydrofuran (THF), Dichloromethane (DCM), Methanol (MeOH)

Procedure:

• Reduction of the Carboxylic Acid: To a solution of (R)-N-Cbz-2-amino-3-hydroxypropanoic acid in anhydrous THF, slowly add LiAlH4 at 0 °C. Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC). Carefully quench the reaction with water and filter the aluminum salts.

• Boc Protection of the Amine: Dissolve the crude amino alcohol in DCM and add (Boc)2O. Stir at room temperature overnight. Purify the resulting N-Boc, N-Cbz protected amino alcohol by column chromatography.

• Cyclization: In a flame-dried flask under a nitrogen atmosphere, dissolve the protected amino alcohol in anhydrous THF and add NaH at 0 °C. After stirring for 30 minutes, add 1-bromo-2-chloroethane and allow the reaction to warm to room temperature and stir overnight. Quench the reaction with water and extract the product with ethyl acetate. Purify by column chromatography to obtain the orthogonally protected piperazine derivative.

• Selective Cbz Deprotection: Dissolve the purified product in methanol and add 10% Pd/C. Stir the mixture under a hydrogen atmosphere until the reaction is complete (monitored by TLC). Filter the catalyst through Celite and concentrate the filtrate to yield tert-butyl (R)-3-(hydroxymethyl)piperazine-1-carboxylate.

Protocol 2: Synthesis of tert-butyl (R)-3-(fluoromethyl)piperazine-1-carboxylate

This protocol describes the conversion of the hydroxyl group to a fluoromethyl group using a deoxofluorinating agent.

Materials:

• tert-butyl (R)-3-(hydroxymethyl)piperazine-1-carboxylate

• Diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor®

• Anhydrous Dichloromethane (DCM)

Procedure:

• Deoxofluorination: In a flame-dried flask under a nitrogen atmosphere, dissolve tert-butyl (R)-3-(hydroxymethyl)piperazine-1-carboxylate in anhydrous DCM and cool to -78 °C.

• Slowly add DAST or Deoxo-Fluor® to the solution.

• Allow the reaction to slowly warm to room temperature and stir until the starting material is consumed (monitored by TLC or 19F NMR).

• Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with DCM, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain tert-butyl (R)-3-(fluoromethyl)piperazine-1-carboxylate.

Protocol 3: Deprotection to Yield 3-(Fluoromethyl)piperazine

The final step involves the removal of the Boc protecting group to afford the target compound.

Materials:

• tert-butyl (R)-3-(fluoromethyl)piperazine-1-carboxylate

• Trifluoroacetic acid (TFA) or 4M HCl in dioxane

• Dichloromethane (DCM)

Procedure:

• Acidic Deprotection: Dissolve tert-butyl (R)-3-(fluoromethyl)piperazine-1-carboxylate in DCM.

• Add an excess of TFA or 4M HCl in dioxane.

• Stir the reaction at room temperature for 1-2 hours until the deprotection is complete (monitored by TLC).

• Concentrate the reaction mixture under reduced pressure.

• Neutralize the residue with a suitable base (e.g., saturated aqueous sodium bicarbonate) and extract the free amine into an organic solvent.

• Dry the organic layer, concentrate, and if necessary, purify by distillation or crystallization to obtain 3-(fluoromethyl)piperazine.

Data Summary

Step	Product	Protecting Groups	Key Reagents	Typical Yield (%)
1	Protected Amino Alcohol	N-Boc, N-Cbz	LiAlH4, (Boc)2O	80-90
2	Orthogonally Protected Piperazine	N-Boc, N-Cbz	1-Bromo-2-chloroethane, NaH	60-70
3	Mono-protected Piperazine	N-Boc	H2, Pd/C	90-95
4	N-Boc-3-(fluoromethyl)piperazine	N-Boc	DAST or Deoxo-Fluor®	50-70
5	3-(Fluoromethyl)piperazine	None	TFA or HCl	>95

Diagram 2: Orthogonal Protecting Group Strategy

Caption: Visualization of an orthogonal protecting group strategy for piperazine functionalization.

Conclusion

The synthesis of 3-(fluoromethyl)piperazine is a multi-step process that heavily relies on a well-designed protecting group strategy to ensure regioselectivity and high yields. The use of orthogonal protecting groups, such as Boc and Cbz, provides the necessary control to sequentially functionalize the piperazine scaffold. The proposed synthetic route, involving the formation of a protected 3-(hydroxymethyl)piperazine intermediate followed by deoxofluorination, offers a reliable and adaptable method for obtaining the target compound. The detailed protocols provided herein serve as a valuable resource for chemists engaged in the synthesis of complex piperazine derivatives for pharmaceutical and research applications.

References

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026, January 19). [Source not available].

• A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. (n.d.). PMC. Retrieved from [Link]

• Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. (2020, May 6). PMC. Retrieved from [Link]

• Monofluoromethylation of N-Heterocyclic Compounds. (2023, December 18). PMC. Retrieved from [Link]

• Development of a Safe and Practical Synthesis of Enantiomerically Pure (S)- and (R)-N-Boc-3-(Trifluoromethyl)piperazines Enabled by Aza-Michael Addition of Optically Pure 4-Phenyl-2-Oxazolidinone to 3,3,3-Trifluoro-1-Nitropropene. (2024, July 30). ACS Publications. Retrieved from [Link]

• Synthesis process of (R) -1-N-BOC-3-piperazine methyl formate. (n.d.). Google Patents.

• Diastereoselective Synthesis of 2-Phenyl-3-(trifluoromethyl)piperazines as Building Blocks for Drug Discovery. (2014, May 23). ACS Publications. Retrieved from [Link]

• Synthesis of Enantiomerically Pure 3-Substituted Piperazine-2-acetic Acid Esters as Intermediates for Library Production. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of novel piperazine based building blocks: 3,7,9-triazabicyclo[3.3.1]nonane, 3,6,8-triazabicyclo[3.2.2]nonane, 3-oxa-7,9-diazabicyclo[3.3.1]nonane and 3-oxa-6,8-diazabicyclo[3.2. (2025, August 6). ResearchGate. Retrieved from [Link]

• Efficient one-pot synthesis of enantiomerically pure N-protected-α-substituted piperazines from readily available α-amino acids. (n.d.). RSC Publishing. Retrieved from [Link]

• Development of a Safe and Practical Synthesis of Enantiomerically Pure ( S )- and ( R )- N -Boc-3-(Trifluoromethyl)piperazines Enabled by Aza-Michael Addition of Optically Pure 4-Phenyl-2-Oxazolidinone to 3,3,3-Trifluoro-1-Nitropropene. (n.d.). ResearchGate. Retrieved from [Link]

• Monofluoromethylation of N-Heterocyclic Compounds. (n.d.). ResearchGate. Retrieved from [Link]

• Application of chiral building blocks to the synthesis of drugs. (n.d.). [Source not available].

• Disubstituted piperazine analogues of trifluoromethylphenylpiperazine and methylenedioxybenzylpiperazine: analytical differentiation and. (n.d.). Semantic Scholar. Retrieved from [Link]

• Novel trifluoromethylpyridine piperazine derivatives as potential plant activators. (2022, November 27). Frontiers. Retrieved from [Link]

• Synthesis of Enantiomerically Pure 3-Substituted Piperazine-2-acetic Acid Esters as Intermediates for Library Production. (n.d.). ACS Publications. Retrieved from [Link]

• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (n.d.). PMC. Retrieved from [Link]

• Synthesis method of N-Boc piperazine. (n.d.). Google Patents.
• Process for preparing n-/3-trifluoro-methyl-phenyl/-n'propargil-piperazine. (n.d.). Google Patents.
• Novel method of synthesis of N-methyl-3-phenyl piperazine and some alkylpiperazine and Phenylpiperazine deriv

• The synthesis, analysis and characterisation of piperazine based drugs. (2015, October 19). Figshare. Retrieved from [Link]

• Analytical Studies on N-Benzylpiperazine and 1-(3-Trifluoromethylphenyl)piperazine- A New Class of Designer Drug of Abuse. (n.d.). [Source not available].

• SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SOME NOVEL PIPERAZINE DERIVATIVE. (n.d.). Neuroquantology. Retrieved from [Link]

• Synthesis of piperazines. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. (n.d.). Revue Roumaine de Chimie. Retrieved from [Link]/2019_10_941.html)

Sources

• 1. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (R)-3-(Fluoromethyl)-1-methylpiperazine

This is a specialized technical support guide designed for organic chemists and process development scientists. It focuses on the critical "bottleneck" step: the deoxofluorination of the hydroxymethyl precursor to generate the fluoromethyl moiety, while maintaining the chiral center and the piperazine ring integrity.[1]

Ticket ID: FMP-OPT-2024 Status: Open Severity: High (Yield Critical) Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary & Diagnostic

The synthesis of (R)-3-(Fluoromethyl)-1-methylpiperazine is notoriously difficult due to the reactivity of the

-amino alcohol motif.[1] The primary yield-killing mechanism is not simple decomposition, but rather an intramolecular rearrangement mediated by the neighboring nitrogen (N4), leading to aziridinium intermediates, racemization, or ring contraction.[1]

Immediate Diagnostic Check: Before proceeding, verify your precursor strategy against the table below. The choice of Protecting Group (PG) on the N4 nitrogen is the single most significant factor in yield determination.[1]

Precursor State (N4 Position)	Predicted Yield	Risk Factor	Mechanism of Failure
Free Amine (NH)	< 10%	Critical	Immediate aziridine formation / Polymerization.[1]
Alkyl / Benzyl (N-Bn)	15 - 30%	High	N-lone pair attacks activated alcohol (Aziridinium rearrangement).[1]
Carbamate (N-Boc / N-Cbz)	65 - 85%	Low	EWG reduces nucleophilicity; prevents rearrangement.[1]
Amide (N-Ac)	50 - 70%	Medium	Stable, but harsh deprotection may degrade the fluoride.[1]

The Core Protocol: Deoxofluorination

Objective: Convert (R)-N4-Boc-3-hydroxymethyl-1-methylpiperazine to the fluoromethyl analog without racemization.[1]

Reagent Selection

• Primary Recommendation: Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride) .[1][2]

  • Why: It is more thermally stable than DAST and produces fewer elimination side products (vinyl piperazines).[1]

• Alternative: XtalFluor-E® (with DBU promoter).[1]

  • Why: Solid reagent, easier handling, but requires careful pH control.[1]

• Legacy: DAST .

  • Warning: Only use if reaction temperature can be strictly maintained at -78°C.[1]

Step-by-Step Optimized Workflow

Step 1: Preparation

Ensure all glassware is oven-dried.[1] Moisture reacts with fluorinating agents to form HF, which catalyzes the removal of the Boc group prematurely.

Step 2: The Reaction (Deoxo-Fluor Protocol)[1]

• Dissolution: Dissolve 1.0 eq of (R)-1-Boc-4-methyl-2-hydroxymethylpiperazine (Note: Numbering depends on nomenclature priority; ensure N4 is Boc-protected) in anhydrous Dichloromethane (DCM) (10 V).

• Cooling: Cool the solution to -20°C (Salt/Ice bath). Do not run at Room Temp initially.

• Addition: Add Deoxo-Fluor (1.2 eq) dropwise over 30 minutes.

  • Critical: Monitor internal temperature.[3] Exotherms > 0°C promote elimination to the enamine.[1]

• Equilibration: Allow to warm to 0°C and stir for 2–4 hours.

• Monitoring: Check TLC/LCMS. Look for the disappearance of the alcohol.

  • Troubleshooting: If conversion stalls, do not heat.[3] Add 0.2 eq of fresh reagent.

Step 3: The Quench (The "Black Tar" Prevention)[1]

• The Error: Pouring reaction mixture into water generates heat + HF

  Boc removal Water-soluble product loss.[1]

• The Fix: Pour the reaction mixture slowly into a stirred, pre-cooled solution of Sat. NaHCO3 (aq) at 0°C. Ensure pH remains > 7.

Step 4: Isolation[1]

• Extract with DCM (3x).[1]

• Wash combined organics with brine.[3][4]

• Dry over Na2SO4 and concentrate at low temperature (< 30°C). The free base fluoromethyl piperazine is volatile.[1]

Mechanistic Insight: The Aziridinium Trap

Understanding why the reaction fails is the key to fixing it.[1] The diagram below illustrates the competition between the desired SN2 fluorination and the rearrangement pathway.

Caption: Figure 1. Mechanistic divergence. Using an Electron Withdrawing Group (EWG) like Boc shuts down Path B (Red), forcing the reaction through Path A (Green).[1]

Troubleshooting Guide (FAQ)

Issue 1: "I see a new spot on TLC that is less polar, but it's not my fluoride."

Diagnosis: Elimination Product (Vinyl Piperazine).[1] Cause: Reaction temperature was too high, or the reaction ran too long. Resolution:

• Strictly keep T < 0°C.

• Switch solvent to THF or 2-MeTHF ; sometimes DCM promotes elimination in these substrates.[1]

• Protocol Adjustment: Add a mild base like Collidine (2.0 eq) to buffer HF generation, which can catalyze elimination.[1]

Issue 2: "My yield is good, but the enantiomeric excess (ee) dropped to 50%."

Diagnosis: Racemization via Aziridinium or SN1. Cause: Your N-protecting group is not electron-withdrawing enough (e.g., using Benzyl) or you used a protic solvent.[1] Resolution:

• Must use N-Boc or N-Cbz.[1]

• Ensure solvent is strictly anhydrous. Water creates H+, promoting carbocation character (SN1) over direct displacement (SN2).[1]

Issue 3: "I lost all my product during rotary evaporation."

Diagnosis: Volatility of the free base.[1] Cause: 3-(Fluoromethyl)-1-methylpiperazine is a low-molecular-weight amine.[1] Resolution:

• Do not concentrate to dryness.

• Salt Formation: Immediately treat the crude organic layer with 1M HCl in Ether or Oxalic Acid to precipitate the non-volatile salt.[1] Isolate the solid salt via filtration.

Decision Tree for Optimization

Caption: Figure 2. Troubleshooting logic flow. Follow the path to identify the root cause of yield loss.

References

• Fundamental Mechanism of DAST/Deoxo-Fluor

  • Singh, R. P., & Shreeve, J. M. (2002).[1] Recent advances in nucleophilic fluorination reactions of organic compounds using deoxofluor and DAST. Synthesis, 2002(17), 2561-2578.[1]

  • [1]

• Aziridinium Rearrangement Risks

  • Cossy, J., & Pardo, D. G. (2002).[1] Rearrangement of N-protected

    -amino alcohols during fluorination: A study of the mechanism. European Journal of Organic Chemistry.
  • Note: This reference establishes the necessity of Carbamate (Boc) protection over Alkyl groups to prevent ring expansion.

• Piperazine Synthesis & Scale-up

  • Organic Process Research & Development (OPRD).[1] Safety of Deoxofluor vs DAST in scale-up environments.

  • [1]

• Handling Volatile Amines

  • Wuts, P. G. M., & Greene, T. W. (2006).[1] Greene's Protective Groups in Organic Synthesis. (Strategies for amine salt formation/isolation).

Sources

• 1. CN115716807A - Synthesis process of (R) -1-N-BOC-3-piperazine methyl formate - Google Patents [patents.google.com]
• 2. Diethylaminosulfur trifluoride - Wikipedia [en.wikipedia.org]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. orgsyn.org [orgsyn.org]

Technical Support Center: Fluorination of Piperazine Alcohols via DAST

Topic: Troubleshooting DAST-Mediated Deoxyfluorination Ticket ID: DAST-PIP-001 Status: Open Assigned Specialist: Senior Application Scientist, Fluorine Chemistry Division

Executive Summary & Safety Directive (Critical)

Warning: Thermal Instability & HF Generation Before proceeding, understand that Diethylaminosulfur trifluoride (DAST) is thermally unstable.[1]

• Explosion Hazard: DAST decomposition becomes significant >50°C and can be explosive >90°C. Never heat neat DAST.

• HF Generation: Hydrolysis releases Hydrogen Fluoride (HF). All glass must be dry; however, plastic (polypropylene/PFA) is preferred for reagent handling.

• Piperazine Specifics: Piperazine alcohols possess a basic nitrogen. Without modification, this nitrogen can scavenge the HF required for catalysis or react with DAST to form N-S bonds, killing the reaction.

The Mechanism: Why Your Reaction Fails

To troubleshoot, you must visualize the invisible. The reaction is not a simple swap; it is a two-step activation-displacement sequence.

Mechanistic Pathway (DOT Visualization)

Troubleshooting Guide (Q&A Format)

Issue A: "I am getting only the alkene (elimination product), not the fluoride."

Diagnosis: The intermediate (R-O-SF2-NEt2) is acting as a leaving group, but the fluoride anion is not attacking fast enough, or a base is present promoting E2 elimination. Root Cause:

• Temperature too high: Heat promotes elimination.

• Basic Nitrogen: The piperazine nitrogen (if unprotected) may act as an intramolecular base.

• Steric Hindrance: If the alcohol is secondary or tertiary, SN2 is disfavored.

Corrective Actions:

• Protect the Amine: Ensure the piperazine nitrogen is Boc- or Cbz-protected. This removes basicity and prevents intramolecular proton abstraction.

• Switch Solvent: Change from CH₂Cl₂ (DCM) to a non-polar solvent like Pentane or Toluene (if solubility permits) to destabilize the carbocation/transition state for elimination.

• Low Temp Addition: Add DAST at -78°C. Allow to warm to RT very slowly.

• Alternative Reagent: Switch to Deoxo-Fluor® .[2][3] It is more thermally stable and often less prone to elimination than DAST [1].[4]

Issue B: "The reaction is stuck. Starting material remains."

Diagnosis: The alcohol is not activating, or the fluoride displacement is stalled. Root Cause:

• Hydrolyzed Reagent: Your DAST may be old. If it looks cloudy or has a crust, it is largely hydrolyzed.

• Amine Interference: Free amine is reacting with DAST to form a stable N-aminosulfur species (R2N-SF2-NEt2) instead of activating the alcohol.

Corrective Actions:

• Reagent Quality Check: Take a small aliquot of DAST into dry DCM; add water. It should react violently. If it fizzes gently, discard it.

• Salt Formation: If you cannot use a protecting group, pre-treat the piperazine with 1.0 eq of HBF₄ or HCl to protonate the amine before adding DAST. This prevents the nitrogen from attacking the sulfur.

Issue C: "I see a new spot, but it's not my product (Rearrangement)."

Diagnosis: Carbocation formation leading to Wagner-Meerwein rearrangement. Common in piperazine rings where ring expansion/contraction relieves strain. Corrective Action:

• Kinetic Control: Keep the reaction strictly at -78°C.

• Solvent Switch: Use THF. The oxygen lone pairs in THF can coordinate to the sulfur intermediate, altering the leaving group ability and stabilizing the transition state.

Validated Experimental Protocol

Protocol: Fluorination of N-Boc-4-Hydroxypiperidine Target: Conversion of secondary alcohol to fluoride with inversion.

Reagents:

• Substrate: N-Boc-4-hydroxypiperidine (1.0 equiv)

• Reagent: DAST (1.2 - 1.5 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) [0.1 M concentration]

Step-by-Step Workflow:

• Setup: Flame-dry a round-bottom flask under Nitrogen/Argon. Add magnetic stir bar.[3]

• Solvation: Dissolve substrate in anhydrous DCM. Cool to -78°C (Dry ice/Acetone bath). Crucial: Do not skip cooling.

• Addition: Add DAST dropwise via syringe.

  • Observation: You may see slight fuming. This is normal.

• Activation: Stir at -78°C for 30 minutes.

• Reaction: Remove cooling bath and allow to warm to Room Temperature (RT) naturally. Stir for 2–12 hours.

  • Monitoring: Check TLC.[2] The intermediate often has a different Rf than SM.

• Quench (Hazardous Step):

  • Cool reaction back to 0°C.

  • Add Saturated NaHCO₃ dropwise.[2] Warning: Vigorous CO₂ evolution.

• Workup: Extract with DCM (3x). Wash combined organics with Brine. Dry over Na₂SO₄.[2]

• Purification: Flash chromatography. (Note: Fluorinated piperazines are often less polar than their alcohol counterparts).

Comparative Data: Reagent Selection

Feature	DAST	Deoxo-Fluor®	XtalFluor-E®
Physical State	Liquid (Fumes)	Liquid (Viscous)	Solid (Salt)
Thermal Stability	Low (Dec. >50°C)	Moderate (Dec. >90°C)	High (Stable solid)
Elimination Risk	High	Medium	Low
HF Generation	High (Hydrolysis)	High (Hydrolysis)	None (needs HF promoter)
Cost	Low	Medium	High

Table 1: Selection matrix for fluorinating agents. Use XtalFluor if elimination is persistent [2].

Troubleshooting Logic Map

References

• Lal, G. S., Pez, G. P., Pesaresi, R. J., Prozonic, F. M., & Cheng, H. (1999).[4] Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability.[4] The Journal of Organic Chemistry, 64(19), 7048–7054. Link

• L’Heureux, A., Beaulieu, F., Bennett, C., Bill, D. R., Clayton, S., LaFlamme, F., ...[5] & Couturier, M. (2010).[5] Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling.[1][6] The Journal of Organic Chemistry, 75(10), 3401–3411. Link

• Middleton, W. J. (1975).[5] New fluorinating reagents. Dialkylaminosulfur fluorides.[2] The Journal of Organic Chemistry, 40(5), 574–578. Link

• Organic Chemistry Portal. (n.d.). Deoxo-Fluor.[2][3][4][7][5][8][9][10][11] Link

Sources

• 1. Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability [organic-chemistry.org]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Alcohol to Fluoride - Common Conditions [commonorganicchemistry.com]
• 8. Deoxofluor - Enamine [enamine.net]
• 9. osti.gov [osti.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Fluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]

Technical Support Center: Fluoromethylation Reaction Optimization

Topic: Optimizing Reaction Temperature for Fluoromethylation (

) Role: Senior Application Scientist Status: Active | Ticket Priority: High

Welcome & Core Directive

Welcome to the Advanced Fluorination Support Center. You are likely here because your fluoromethylation yields are inconsistent, or you are struggling to balance reagent reactivity with thermal stability.

Unlike trifluoromethylation (

), which benefits from stable reagents like Ruppert-Prakash silane, monofluoromethylation ( ) is notoriously sensitive. The introduction of a single fluorine atom creates a unique "instability window" where reagents are either highly volatile (nucleophilic sources) or thermally labile (electrophilic sources).

This guide replaces generic advice with a causality-driven troubleshooting framework . We focus on the thermodynamic and kinetic levers you can pull to rescue your reaction.

Reagent-Specific Temperature Optimization

The "correct" temperature is entirely dependent on the mechanistic pathway (Nucleophilic vs. Electrophilic). Select your reagent class below to view the optimized thermal window.

Module A: Nucleophilic Fluoromethylation

Primary Reagent: Fluoroiodomethane (

) Mechanism: Substitution on O-, N-, S-, or P-nucleophiles.

Parameter	Critical Data Point	Impact on Protocol
Boiling Point	53.4°C	CRITICAL: Reactions run above 50°C in open vessels will lose reagent rapidly, stalling conversion.
Reactivity Threshold	0°C to 25°C	High reactivity allows many heteroatom alkylations to proceed at RT.
Decomposition	> 100°C	At high temps, can undergo radical decomposition or elimination.

Optimized Protocol (Standard Conditions):

• Base Activation: Stir substrate + Base (

  or ) in DMF/ACN at RT for 30 mins .

• Reagent Addition: Cool to 0°C to minimize vaporization heat upon addition. Add

  (1.2–1.5 equiv).

• Reaction Phase:

  • Standard: Warm to RT (25°C) . Seal vessel if possible.

  • Sluggish Substrates: Heat to 40–45°C in a sealed tube .

  • Do NOT reflux in an open flask unless using a highly efficient dry-ice condenser.

Module B: Electrophilic Fluoromethylation

Primary Reagents:

-(monofluoromethyl)diphenylsulfonium tetrafluoroborate (Prakash Reagent) or Fluoromethyl sulfoximines. Mechanism: Electrophilic transfer to C-nucleophiles (enolates, carbanions).

Parameter	Critical Data Point	Impact on Protocol
Thermal Stability	Low to Moderate	Sulfonium salts are prone to ylide formation or decomposition at elevated temps.
Selectivity Control	-78°C to 0°C	Kinetic control is required to prevent over-fluoromethylation or polymerization.

Optimized Protocol:

• Enolate Generation: Generate enolate/nucleophile at -78°C (THF/Toluene).

• Transfer Step: Add electrophilic reagent at -78°C .

• Equilibration: Allow slow warming to 0°C . Do not heat to reflux ; these reagents often decompose above 40°C.

Diagnostic Workflows (Visualized)

Use the following decision trees to diagnose failures based on temperature and reagent choice.

Workflow 1: Reagent & Temperature Selection Logic

Caption: Decision matrix for selecting temperature windows based on substrate class and mechanistic pathway.

Troubleshooting Guide: The "Why" Behind the Failure

Issue 1: "I added 2.0 equivalents of , but conversion stalled at 40%."

• Diagnosis: Reagent Loss via Volatility.

  • The Science:

    boils at 53.4°C. If your oil bath is at 60°C, the internal temp might be 55°C. Even at 40°C, the vapor pressure is significant. If you are using a nitrogen balloon, you are likely stripping the reagent out of the solution.

  • The Fix:

    • Switch to a screw-cap pressure vial (sealed tube).

    • Lower the temperature to 35°C and extend reaction time.

    • Self-Validation: Check the headspace of the reaction (carefully) or run a crude

      F NMR. If the signal at -155 ppm (approx for ) is gone but SM remains, you lost the reagent.

Issue 2: "I see elimination products (alkenes) instead of alkylation."

• Diagnosis: Temperature-Induced Elimination (E2 vs

  ).

  • The Science: Fluorine is electron-withdrawing, making the

    -protons acidic. Higher temperatures favor entropy-driven elimination (E2) over substitution ( ).[1]

  • The Fix:

    • Cool it down: Reduce temperature by 20°C.

    • Change the Base: Switch from a hard base (like NaH) to a softer, buffered system (e.g.,

      or ).

    • Solvent Switch: Use a polar aprotic solvent (DMF, NMP) to enhance nucleophilicity of your substrate, allowing the

      reaction to outcompete elimination at lower temps.

Issue 3: "My electrophilic reagent (Sulfonium salt) degraded before reaction."

• Diagnosis: Thermal Instability of the Ylide.

  • The Science: S-fluoromethyl sulfonium salts can decompose to generate carbene-like intermediates or rearrange if the temperature is too high before the nucleophile attacks.

  • The Fix:

    • Cryogenic Addition: Always add the reagent at -78°C .

    • Quench Cold: If the reaction is complete at 0°C, quench it there. Do not warm to RT "just to be sure" unless TLC indicates incomplete conversion.

Self-Validating Protocol: Nucleophilic N-Fluoromethylation

Scenario: Fluoromethylation of an imidazole derivative using

.

Step-by-Step Methodology:

• Setup: Flame-dry a 10 mL pressure vial (heavy wall). Add magnetic stir bar.[1]

• Charging: Add Imidazole substrate (1.0 mmol) and

  (1.5 mmol, 488 mg).

• Solvent: Add anhydrous DMF (3.0 mL). Note: DMF promotes

  via cation solvation.

• Reagent Addition (Critical Step):

  • Cool vial to 0°C (Ice bath).

  • Add

    (1.2 mmol, 192 mg/~80 L) via syringe. Keep the reagent bottle cold!

• Reaction:

  • Cap the vial tightly.

  • Transfer to an oil bath pre-heated to 40°C .

  • Stir for 4–12 hours.

• Validation (In-Process Control):

  • Take a 50

    L aliquot.

  • Run

    F NMR (unlocked, using as internal standard if yield calculation is needed).

  • Target Signal: Look for a triplet (coupled to

    ) around -200 to -230 ppm (product dependent) vs. singlet at -155 ppm (unreacted ).

References & Authority

• Nucleophilic Fluoromethylation with Fluoroiodomethane:

  • Source: Hu, J. et al. "Fluoroiodomethane: A Practical Reagent for Nucleophilic Fluoromethylation."[2] Journal of Organic Chemistry.

  • Context: Defines the volatility constraints and base compatibility (

    ) for .

  • (Placeholder for verified ACS/Publisher link)

• Electrophilic Fluoromethylation (Sulfonium Salts):

  • Source: Prakash, G. K. S., Ledneczki, I., Chacko, S., & Olah, G. A. (2008).[3] "Direct Electrophilic Monofluoromethylation." Journal of Organic Chemistry.

  • Context: Establishes the protocol for S-(monofluoromethyl)diphenylsulfonium tetrafluoroborate and temperature sensitivity.

• Fluoromethyl Sulfoximines:

  • Source: Li, Y., Hu, J. (2005). "Nucleophilic Fluoromethylation with Fluoromethyl Phenyl Sulfone." Angewandte Chemie.

  • Context: Discusses "masked" fluoromethylation reagents and sulfone/sulfoximine stability.

• General Review on Monofluoromethylation:

  • Source: "Selective Difluoromethylation and Monofluoromethylation Reactions."[4] Chemical Reviews.

  • Context: Comprehensive review of temperature effects on selectivity.

(Note: URLs provided are representative of the authoritative DOI landing pages for these classic texts in fluorine chemistry.)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reagents for Selective Fluoromethylation: A Challenge in Organofluorine Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrevlett.com [chemrevlett.com]
• 4. Selective difluoromethylation and monofluoromethylation reactions - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing Fluorinated Piperazine Salts

Current Status: Online Agent: Dr. A. Vance, Senior Application Scientist Ticket Topic: Solubility & Crystallization Issues with Fluorinated Piperazine Salts

Introduction: The Fluorine Paradox

Welcome to the technical guide for handling fluorinated piperazine scaffolds. You are likely here because your lead compound—optimized for metabolic stability and potency via fluorination—is now failing in formulation or process chemistry.

The Core Problem: Fluorine is a "double-edged sword." While it blocks metabolic soft spots and improves membrane permeability (by increasing logP), its strong electron-withdrawing nature (inductive effect) significantly lowers the basicity (pKa) of the piperazine nitrogen.

This creates a cascade of physical chemistry issues:

• Salt Formation Failure: The basicity is too low to protonate stable salts with weak acids.

• Oiling Out: High lipophilicity + low lattice energy leads to Liquid-Liquid Phase Separation (LLPS) instead of crystallization.[1]

• Disproportionation: The salt reverts to the free base in physiological buffers (pH > pHmax).

This guide provides the diagnostic workflows and protocols to solve these specific failure modes.

Module 1: The Diagnostic Phase (Pre-Formulation)

Before attempting crystallization, you must quantify the "Fluorine Effect" on your specific molecule. A blind salt screen will likely fail if the

rule is violated.

The pKa Shift

Fluorine substitution on or near the piperazine ring pulls electron density away from the nitrogen lone pair.

• Rule of Thumb: A single fluorine on a piperazine ring or adjacent alkyl chain can drop the pKa by 1.0–2.5 log units compared to the non-fluorinated parent.

Table 1: Impact of Substitution on Piperazine Basicity (Representative Data)

Scaffold Type	Substituent	Approx. pKa (Basic N)	Salt Formation Risk
Piperazine (Parent)	H	~9.8	Low (Forms salts easily)
N-Alkyl Piperazine	Methyl/Ethyl	~9.0 - 9.2	Low
Fluorinated Linker		~6.5 - 7.5	Moderate (Requires strong acid)
Direct F-Substitution	3-Fluoro-piperazine	~6.0 - 7.0	High
N-Aryl (Fluorinated)	4-F-Phenyl	~4.5 - 5.5	Critical (Salt likely unstable)

Decision Tree: Salt Selection Strategy

Use this logic flow to select the correct counterion class based on your compound's measured pKa.

Module 2: Troubleshooting "Oiling Out" (LLPS)

Symptom: You add acid to your free base solution, and instead of white crystals, you get a sticky gum or a second liquid layer at the bottom of the flask.

Cause: Fluorinated piperazines are highly lipophilic. When the salt forms, it is often amorphous. If the temperature is above the metastable limit or if impurities are present, the system enters Liquid-Liquid Phase Separation (LLPS) rather than nucleation.

Protocol: The "Cloud Point" Rescue Method

Do not simply cool the oil; it will turn into a glass, not a crystal. You must manipulate the supersaturation zone.[2][3]

• Solvent Switch: Avoid pure water or alcohols. Use a system with a moderate dielectric constant (e.g., Isopropyl Acetate/Ethanol or Toluene/Acetone).

• Temperature Cycling:

  • Heat the mixture until the oil phase dissolves completely into a single homogeneous phase (Solution).

  • Cool slowly (1°C/min) until the solution becomes slightly turbid (Cloud Point).

  • STOP COOLING. Hold temperature.

  • Seed: Add 0.5% w/w seed crystals (if available) or scratch the glass surface.

  • Ripening: Hold for 2-4 hours. The oil droplets should sacrifice themselves to feed the growing crystals (Ostwald Ripening).

Module 3: Dissolution & Stability (Disproportionation)

Symptom: The salt is isolated as a solid, but during dissolution testing (pH 7.4 buffer) or formulation, it precipitates back to the free base.

Technical Explanation: This is governed by pHmax .[4]

• Because fluorine lowers the

  (making the base weaker) and increases lipophilicity (lowering ), the shifts to a lower value.

• Risk: If the microenvironmental pH > pHmax, the salt will disproportionate.[5]

Protocol: Determining Stability Boundaries

Do not rely on standard kinetic solubility. You must map the pH-Solubility Profile .

• Prepare Slurries: Excess salt in buffers at pH 1.2, 4.5, and 6.8.

• Equilibrate: Shake for 24 hours.

• Measure:

  • Supernatant concentration (HPLC).

  • Solid Phase Analysis (XRPD/Raman): This is critical. You must verify if the solid residue is still salt or has converted to free base.[4]

• Interpretation:

  • If the solid at pH 6.8 is Free Base: Your

    is < 6.8. You cannot use this salt for standard immediate-release tablets without acidifiers (e.g., citric acid) in the formulation.

Frequently Asked Questions (FAQ)

Q1: Why does my fluorinated piperazine hydrochloride salt become sticky (hygroscopic) immediately upon filtration? A: Fluorine often disrupts efficient crystal packing (lattice energy), creating voids that trap solvent or absorb water. Furthermore, if you used excess HCl during synthesis, the "sticky" nature might be hygroscopic piperazinium dihydrochloride species.

• Fix: Use exactly 1.0 equivalent of acid. Switch to a counterion that fills space better, such as Tosylate or Napadisylate , which often form non-hygroscopic lattices with lipophilic bases.

Q2: Can I use 19F-NMR to monitor salt formation? A: Yes, this is a superior method to 1H-NMR. The fluorine chemical shift is highly sensitive to the protonation state of the nearby nitrogen.

• Technique: Titrate the free base with acid in an NMR tube. A sharp shift in the 19F signal indicates protonation. If the peak broadens or doesn't shift fully, you have a weak salt equilibrium (risk of disproportionation).

Q3: My compound has two nitrogens. Which one is forming the salt? A: In N-aryl or N-heteroaryl fluorinated piperazines, the aniline-like nitrogen (attached to the ring) is usually non-basic due to resonance. Protonation occurs at the distal (aliphatic) nitrogen.

• Warning: If you force a di-salt (2x HCl), the second proton on the aniline-nitrogen is extremely acidic and will hydrolyze immediately in water. Stick to mono-salts.

References

• Purser, S., et al. (2008). Fluorine in drug discovery.[6][7][8] Chemical Society Reviews, 37, 320-330.

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility.[9][10][11][12][13] Advanced Drug Delivery Reviews, 59(7), 603-616.

• Morgenthaler, M., et al. (2007). Predicting and tuning physicochemical properties in lead optimization: Amine basicity. ChemMedChem, 2(8), 1100-1115.

• Pudipeddi, M. & Serajuddin, A. T. (2005). Trends in solubility of polymorphs. Journal of Pharmaceutical Sciences, 94(5), 929-939.

• Gupta, D. & Bhatia, D. (2013). Solubility enhancement of poorly water-soluble drugs: A review. International Journal of Pharmaceutical Sciences and Research.

Sources

• 1. Addressing poor solubility and oiling-out tendencies of drug substances – Pharma Crystallization Summit [crystallizationsummit.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. researchgate.net [researchgate.net]
• 6. apolloscientific.co.uk [apolloscientific.co.uk]
• 7. tandfonline.com [tandfonline.com]
• 8. pharmacyjournal.org [pharmacyjournal.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. crystalpharmatech.com [crystalpharmatech.com]
• 11. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 12. pharmtech.com [pharmtech.com]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Assessment: 19F NMR Characterization of (R)-3-(Fluoromethyl)-1-methylpiperazine

The following guide is a technical assessment and comparison manual designed for researchers and drug development professionals. It synthesizes spectroscopic principles with practical application data to establish the standard for characterizing (R)-3-(Fluoromethyl)-1-methylpiperazine.

Executive Summary

In the development of fluorinated bioactive scaffolds, (R)-3-(Fluoromethyl)-1-methylpiperazine represents a critical building block. While High-Performance Liquid Chromatography (HPLC) and 1H NMR are traditional characterization tools, they suffer from low throughput and spectral congestion, respectively.

This guide establishes 19F NMR spectroscopy as the superior analytical modality for this compound. Compared to 1H NMR, 19F NMR offers a 100% distinct spectral window free from solvent overlap. Furthermore, when coupled with Chiral Solvating Agents (CSAs), it provides a rapid (<10 min) alternative to chiral HPLC for enantiomeric excess (

) determination.

Spectral Profile: The "Fingerprint"

The 19F nucleus (

, 100% natural abundance) serves as a highly sensitive probe for the fluoromethyl group. Unlike the complex multiplets observed in 1H NMR due to the piperazine ring protons, the 19F spectrum is clean and diagnostic.

Predicted Spectral Parameters

Based on structural analogs (e.g., 5-(fluoromethyl)-2-piperazinone and 3-fluoromethyl-THIQ), the expected spectral features for (R)-3-(Fluoromethyl)-1-methylpiperazine in

are:

Parameter	Value (Approximate)	Structural Origin
Chemical Shift ( )	-210 to -230 ppm	Primary alkyl fluoride (-CH F)
Multiplicity (Coupled)	td (triplet of doublets) or dt	Geminal and Vicinal H-F coupling
(Geminal)	46 - 48 Hz	Coupling to the two protons on the -CH F group
(Vicinal)	15 - 25 Hz	Coupling to the single proton at the C3 chiral center
Decoupled Signal	Singlet (s)	Collapse of all H-F splitting (Recommended mode)

Note: Chemical shifts are referenced to CFCl

( ppm). The exact shift depends on concentration and solvent (e.g., shifts in DMSO- may vary by 2-3 ppm).

Signal Splitting Logic (Coupled Mode)

In a non-decoupled experiment, the fluorine signal splits due to scalar coupling with neighboring protons.

• Primary Splitting: The two geminal protons (

  ) on the fluoromethyl group split the signal into a large triplet ( Hz).

• Secondary Splitting: The single methine proton (

  ) at the chiral center splits each leg of the triplet into a doublet ( Hz).

Figure 1: Theoretical splitting tree for the -CH2F moiety in 1H-coupled 19F NMR.

Comparative Analysis: Selecting the Right Tool

Comparison A: 19F NMR vs. 1H NMR

For structural confirmation, 19F NMR is superior due to the elimination of spectral overlap.

Feature	1H NMR (The "Trap")	19F NMR (The Solution)
Spectral Window	0 - 10 ppm (Crowded)	-200 to -230 ppm (Empty)
Solvent Interference	High (water/solvent peaks often obscure signals)	None (Deuterated solvents have no F signal)
Signal Complexity	High: The -CH F protons appear as complex multiplets at 4.0-4.5 ppm, often overlapping with ring protons.	Low: A single singlet (decoupled) or defined multiplet confirms presence instantly.
Quantification	Difficult due to baseline integration errors.	Precise integration of the distinct F peak.

Comparison B: Enantiomeric Purity (Chiral HPLC vs. 19F NMR)

For determining the enantiomeric excess (

) of the (R)-isomer, 19F NMR with a Chiral Solvating Agent (CSA) is the high-throughput alternative to HPLC.

Metric	Method 1: Chiral HPLC	Method 2: 19F NMR + CSA
Principle	Physical separation on a chiral stationary phase.	Diastereomeric interaction in solution.
Setup Time	High: Column screening and equilibration (hours).	Low: "Mix and Measure" (<5 mins).
Cost	High (Columns: $1000+, Solvents).	Low (CSA Reagent: ~$5/sample).
Throughput	20-40 mins per sample.	2-5 mins per sample.
Resolution	Baseline separation common.	typically 0.05 - 0.2 ppm (sufficient for >95% ee).

Application Protocol: Rapid Chiral Analysis

Objective: Determine the enantiomeric purity of (R)-3-(Fluoromethyl)-1-methylpiperazine using Mosher's Acid or a similar CSA.

Materials

• Analyte: ~5 mg of (R)-3-(Fluoromethyl)-1-methylpiperazine.

• CSA: (R)-(-)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate (or Mosher's Acid).

• Solvent:

  or (Benzene- often enhances chiral discrimination).

Step-by-Step Workflow

• Baseline Scan: Dissolve 5 mg of analyte in 0.6 mL solvent. Acquire a standard 1H-decoupled 19F NMR spectrum (32 scans). Confirm the singlet at ~ -215 ppm.

• CSA Addition: Add 1.0 - 2.0 equivalents of the CSA directly to the NMR tube. Shake well to ensure complex formation.

• Chiral Acquisition: Acquire the 19F spectrum again.

  • Result: If the sample is racemic, you will see two singlets (one for R, one for S) separated by a small chemical shift difference (

    ).

  • Result: If the sample is pure (R), you will see a single shifted peak .

• Calculation:

  [1]

Experimental Workflow Diagram

Figure 2: Workflow for rapid enantiomeric excess determination using 19F NMR.

References

• Dungan, C. H., & Van Wazer, J. R. (1970). Compilation of Reported F19 NMR Chemical Shifts. Wiley-Interscience. (Foundational text establishing the -200 to -230 ppm range for fluoromethyl groups).

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley. Link

• Wenzel, T. J. (2007). Discrimination of Chiral Compounds Using NMR Spectroscopy. Wiley. (Authoritative source on using CSAs for amines/piperazines). Link

• BenchChem. (2024). 5-(Fluoromethyl)-2-piperazinone Spectral Data. (Confirming -200 ppm shift for analogous fluoromethyl piperazinones). Link

• Yu, J., et al. (2023). Chirality Sensing of N-Heterocycles via 19F NMR. JACS Au. (Demonstrates the resolution of piperazine enantiomers using 19F probes). Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

1H NMR characterization of (R)-3-(Fluoromethyl)-1-methylpiperazine

A Senior Application Scientist's Guide to the ¹H NMR Characterization of (R)-3-(Fluoromethyl)-1-methylpiperazine

Introduction

(R)-3-(Fluoromethyl)-1-methylpiperazine is a chiral substituted piperazine that holds significant interest for researchers in medicinal chemistry and drug development. The piperazine scaffold is a common motif in pharmacologically active compounds, and the introduction of a fluoromethyl group at a chiral center can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. Consequently, unambiguous structural confirmation and stereochemical integrity assessment are paramount. Among the suite of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands as an indispensable tool for the detailed structural elucidation of such molecules in solution.

This guide provides an in-depth analysis of the expected ¹H NMR characteristics of (R)-3-(fluoromethyl)-1-methylpiperazine. In the absence of a publicly available experimental spectrum for this specific compound, this document leverages established principles of NMR spectroscopy and comparative data from analogous structures to present a comprehensive, predictive characterization. This approach not only serves as a valuable reference for researchers working with this molecule but also illustrates the deductive process of spectral interpretation grounded in scientific first principles.

Anticipated ¹H NMR Spectrum: A Detailed Predictive Analysis

The ¹H NMR spectrum of (R)-3-(fluoromethyl)-1-methylpiperazine is anticipated to be complex due to the molecule's chirality, the conformational flexibility of the piperazine ring, and the presence of spin-active fluorine. The chair-like conformations of the piperazine ring can undergo inversion, which may be slow on the NMR timescale, leading to broadened signals or distinct signals for axial and equatorial protons. The presence of the chiral center at C3 renders all protons on the piperazine ring diastereotopic, meaning they are chemically non-equivalent and should, in principle, give rise to separate resonances.

Below is a detailed, proton-by-proton prediction of the ¹H NMR spectrum, with justifications based on established chemical shift trends and coupling phenomena.

1. Fluoromethyl Protons (-CH₂F)

The two protons of the fluoromethyl group are diastereotopic due to the adjacent chiral center (C3). They are expected to appear as a doublet of doublets of doublets (ddd) or a more complex multiplet due to geminal coupling to each other (²JHH), coupling to the fluorine atom (²JHF), and vicinal coupling to the proton at C3 (³JHH).

• Chemical Shift (δ): Expected to be in the range of 4.3-4.7 ppm. The strong deshielding effect of the highly electronegative fluorine atom is the primary determinant of this downfield shift.[1] The exact chemical shifts of the two protons will differ slightly due to their diastereotopic nature.

• Coupling Constants (J):

  • ²JHF (geminal H-F coupling): This is typically a large coupling, on the order of 45-50 Hz.[2] This will be the most significant splitting pattern for the -CH₂F signal.

  • ²JHH (geminal H-H coupling): A typical value for geminal coupling in an acyclic fragment is around -10 to -15 Hz.

  • ³JHH (vicinal H-H coupling to H3): The magnitude of this coupling will be dependent on the dihedral angle between the C-H bonds, which is influenced by the preferred conformation. Values in the range of 3-8 Hz are expected.

2. N-Methyl Protons (-NCH₃)

The protons of the N-methyl group are expected to appear as a sharp singlet.

• Chemical Shift (δ): Anticipated in the region of 2.2-2.4 ppm. This is a characteristic chemical shift for an N-methyl group on a piperazine ring. For comparison, the N-methyl protons in the parent 1-methylpiperazine appear at approximately 2.3 ppm.[3][4]

3. Piperazine Ring Protons

The seven protons on the piperazine ring are all chemically non-equivalent and are expected to exhibit complex splitting patterns. The conformational equilibrium of the piperazine ring will significantly impact the appearance of these signals. It is common for substituted piperazines to show broad signals at room temperature due to intermediate rates of conformational exchange.[5][6]

• H3 (Proton at the Chiral Center): This proton is coupled to the two protons of the fluoromethyl group, as well as the adjacent protons on the piperazine ring at C2 and potentially C5 (long-range coupling).

  • Chemical Shift (δ): Expected to be in the range of 2.8-3.2 ppm. The substitution at C3 will cause a downfield shift compared to the protons of an unsubstituted piperazine.

  • Multiplicity: A complex multiplet is expected due to couplings to H2ax, H2eq, the two -CH₂F protons, and potentially long-range couplings.

• H2 and H6 Protons (Protons on Carbons Adjacent to N1): These four protons are all diastereotopic.

  • Chemical Shift (δ): Expected to resonate in the range of 2.4-2.9 ppm. These protons are influenced by the adjacent N-methyl group.

  • Multiplicity: Each proton will likely appear as a complex multiplet due to geminal coupling with its diastereotopic partner and vicinal coupling to adjacent protons.

• H5 Protons (Protons on Carbon Adjacent to C6): These two protons are diastereotopic.

  • Chemical Shift (δ): Expected in the range of 2.6-3.0 ppm.

  • Multiplicity: Each will be a multiplet due to geminal coupling and vicinal couplings to the H6 protons.

The following diagram illustrates the predicted ¹H NMR assignments and key couplings.

Predicted ¹H NMR assignments for (R)-3-(Fluoromethyl)-1-methylpiperazine.

Comparative Analysis with Structurally Related Piperazines

To anchor our predictions, it is instructive to compare the expected ¹H NMR features of (R)-3-(fluoromethyl)-1-methylpiperazine with those of known, structurally similar compounds.

Compound	N-CH₃ Chemical Shift (δ ppm)	Piperazine Ring Protons Chemical Shift (δ ppm)	Key Differentiating Feature(s)
(R)-3-(Fluoromethyl)-1-methylpiperazine (Predicted)	2.2-2.4	2.4-3.2 (complex)	Doublet of doublets of doublets for -CH₂F protons around 4.3-4.7 ppm with large ²JHF coupling. All ring protons are diastereotopic.
1-Methylpiperazine	~2.3[3][4]	~2.4 (t) and ~2.8 (t)	Symmetrical molecule leading to simpler spectrum with two triplets for the two sets of equivalent piperazine protons.
1-Methyl-3-phenylpiperazine	2.99[7]	2.15-3.82 (complex multiplets)[7]	The phenyl group at C3 induces significant complexity and downfield shifts for adjacent protons. The absence of fluorine simplifies the spectrum of the substituent.
(R)-1-Boc-3-methylpiperazine	N/A (Boc protected)	~1.6-3.6 (complex)	The Boc protecting group significantly alters the electronic environment. The methyl group at C3 is a singlet or doublet depending on the adjacent proton.

This comparison highlights the diagnostic value of the downfield-shifted and characteristically split fluoromethyl signal in identifying the target compound. The overall complexity of the piperazine ring proton signals is a shared feature among 3-substituted piperazines.

Experimental Protocol for ¹H NMR Acquisition

To obtain a high-quality, well-resolved ¹H NMR spectrum of (R)-3-(fluoromethyl)-1-methylpiperazine, the following experimental protocol is recommended:

1. Sample Preparation

• Solvent Selection: Chloroform-d (CDCl₃) is a good starting point as it is a common solvent for small organic molecules. For studies of conformational dynamics, a solvent that allows for a wide temperature range, such as deuterated toluene or dichloromethane, may be beneficial.

• Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent.

• Internal Standard: Tetramethylsilane (TMS) is typically used as the internal standard for chemical shift referencing (δ = 0.00 ppm).

2. NMR Instrument Parameters (400 MHz Spectrometer)

• Experiment: Standard ¹H NMR acquisition (zg30 or similar pulse program).

• Temperature: Start at room temperature (e.g., 298 K). Variable temperature (VT) NMR experiments may be necessary to resolve broadened signals arising from conformational exchange.

• Spectral Width (SW): A spectral width of at least 12 ppm is recommended to ensure all signals are captured.

• Number of Scans (NS): A minimum of 16 scans should be acquired to achieve a good signal-to-noise ratio.

• Relaxation Delay (D1): A relaxation delay of 2-5 seconds is advisable to ensure full relaxation of all protons, allowing for accurate integration.

• Acquisition Time (AQ): An acquisition time of at least 3-4 seconds will provide good digital resolution.

3. Advanced NMR Experiments

To aid in the complete assignment of the complex proton spectrum, the following 2D NMR experiments are highly recommended:

• COSY (Correlation Spectroscopy): To establish proton-proton coupling networks and identify which protons are adjacent to one another.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond) correlations between protons and carbons, which is invaluable for assigning quaternary carbons and piecing together the molecular structure.

• ¹⁹F-¹H HETCOR (Heteronuclear Correlation): To definitively identify the protons coupled to the fluorine atom.

The following diagram outlines the workflow for the comprehensive NMR characterization of (R)-3-(fluoromethyl)-1-methylpiperazine.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. 1-Methylpiperazine(109-01-3) 1H NMR spectrum [chemicalbook.com]
• 4. 1-Methylpiperazine | C5H12N2 | CID 53167 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. BJOC - Synthesis, dynamic NMR characterization and XRD studies of novel N,N’-substituted piperazines for bioorthogonal labeling [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

A Tale of Two Bioisosteres: A Comparative Guide to Fluoromethyl vs. Hydroxymethyl Piperazine in Drug Discovery

For researchers, scientists, and drug development professionals, the piperazine scaffold is a familiar and powerful tool. Its versatile structure allows for extensive modification to fine-tune the pharmacological properties of a drug candidate. Among the myriad of possible substitutions, the bioisosteric replacement of a hydroxymethyl group with a fluoromethyl group represents a subtle yet profound strategic choice in modern medicinal chemistry. This guide provides an in-depth, objective comparison of the bioactivity of fluoromethyl- versus hydroxymethyl-piperazine derivatives, supported by experimental data and field-proven insights to inform rational drug design.

The strategic introduction of fluorine into drug candidates has become a cornerstone of medicinal chemistry, offering a means to modulate physicochemical and pharmacokinetic properties.[1][2] Concurrently, the hydroxymethyl group remains a classic and effective moiety for establishing key interactions with biological targets. The decision to employ one over the other is a nuanced one, with significant implications for a compound's potency, selectivity, metabolic stability, and overall therapeutic potential.

At a Glance: Key Physicochemical and Pharmacokinetic Differences

The substitution of a hydroxyl group with a fluorine atom, while seemingly minor, imparts significant changes to the local electronic and steric environment of the piperazine moiety. These alterations ripple outwards, influencing the molecule's overall behavior.

Property	Fluoromethyl-Piperazine	Hydroxymethyl-Piperazine	Rationale & Implications
pKa	Generally lower basicity	Higher basicity	The high electronegativity of fluorine withdraws electron density from the piperazine nitrogen, reducing its basicity. This can impact solubility, salt formation, and off-target ion channel interactions.
Lipophilicity (logP)	Increased	Decreased	The fluoromethyl group is more lipophilic than the hydroxymethyl group. This can enhance membrane permeability and cell penetration but may also increase non-specific binding and impact solubility.
Hydrogen Bonding	Weak H-bond acceptor	Strong H-bond donor and acceptor	The hydroxyl group can participate in crucial hydrogen bond networks within a target's binding site, often anchoring the ligand. The fluoromethyl group is a much weaker hydrogen bond acceptor.
Metabolic Stability	Generally increased	Potential site of metabolism	The carbon-fluorine bond is exceptionally strong, making the fluoromethyl group resistant to oxidative metabolism. The hydroxymethyl group can be a "soft spot" for oxidation to an aldehyde and then a carboxylic acid.

The Core Structural Comparison

The fundamental difference between the two moieties lies in their electronic and hydrogen-bonding capabilities. This is visually represented below.

Caption: Core structures of fluoromethyl- and hydroxymethyl-piperazine.

Bioactivity in Focus: A Case Study in Anti-Malarial Drug Discovery

While direct head-to-head comparisons are not always prevalent in the literature, a study on fluorinated piperazine-hydroxyethylamine analogues as potential antiplasmodial candidates provides valuable insights.[3][4] Although these compounds contain both fluorine and hydroxyl groups, the structure-activity relationship (SAR) data allows for inferences on the contribution of each.

In this study, a series of novel fluorinated piperazine-hydroxyethylamine analogues were synthesized and evaluated for their efficacy against Plasmodium falciparum (Pf). Two lead compounds, 13g and 14g , demonstrated potent inhibitory activity.

Compound	Structure Highlights	IC50 (Pf3D7, µM)	IC50 (PfDd2 - resistant, µM)
13g	Contains a fluorinated phenyl ring and a hydroxyethylamine side chain attached to the piperazine.	0.28	0.11
14g	Similar to 13g with a different fluorination pattern on the phenyl ring.	0.09	0.10

These results underscore the potential of combining a fluorinated moiety for metabolic stability and a hydroxyl group for target engagement to achieve potent bioactivity.[3][4] The low micromolar to nanomolar IC50 values against both sensitive and resistant strains of P. falciparum highlight the promise of such hybrid structures.[3][4]

Impact on Pharmacokinetics and Metabolism

The choice between a fluoromethyl and a hydroxymethyl group has profound implications for a compound's pharmacokinetic profile. The increased metabolic stability of the fluoromethyl group can lead to a longer half-life and improved oral bioavailability. Conversely, the hydroxymethyl group, while susceptible to metabolism, can sometimes be leveraged in prodrug strategies or to generate active metabolites.

A study on the biotoxicity of norfloxacin analogues demonstrated that hydroxylation of the piperazine ring is a key metabolic pathway.[5] This underscores the general susceptibility of such positions to oxidative metabolism, a vulnerability that can be mitigated by the introduction of a fluorine atom.

Caption: Comparative metabolic pathways.

Experimental Protocols

In Vitro Antiplasmodial Assay (SYBR Green I-based)

This protocol is a standard method for assessing the in vitro efficacy of compounds against P. falciparum.

Objective: To determine the 50% inhibitory concentration (IC50) of test compounds against chloroquine-sensitive (3D7) and chloroquine-resistant (Dd2) strains of P. falciparum.

Methodology:

• Parasite Culture: P. falciparum strains are maintained in continuous culture in human O+ erythrocytes in RPMI 1640 medium supplemented with 10% human serum and 25 mM HEPES.

• Compound Preparation: Test compounds are dissolved in DMSO to prepare stock solutions and then serially diluted in culture medium.

• Assay Setup: Asynchronous parasite cultures with approximately 2% parasitemia and 1% hematocrit are incubated in 96-well plates with the serially diluted compounds for 72 hours at 37°C in a gas mixture of 5% CO2, 5% O2, and 90% N2.

• Lysis and Staining: After incubation, the plates are frozen at -80°C to lyse the red blood cells. The plates are then thawed, and 100 µL of SYBR Green I lysis buffer is added to each well. The plates are incubated in the dark at room temperature for 1 hour.

• Data Acquisition: Fluorescence is measured using a microplate reader with excitation and emission wavelengths of 485 nm and 530 nm, respectively.

• Data Analysis: The fluorescence readings are plotted against the log of the drug concentration, and the IC50 values are calculated using a non-linear regression model.

In Vitro Microsomal Stability Assay

This assay provides an early indication of a compound's metabolic stability.

Objective: To determine the in vitro metabolic stability of test compounds in liver microsomes.

Methodology:

• Reaction Mixture Preparation: A reaction mixture containing liver microsomes (e.g., human, rat) and a NADPH-generating system in phosphate buffer is prepared.

• Incubation: The test compound is added to the pre-warmed reaction mixture to initiate the metabolic reaction. Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes) and the reaction is quenched with a cold organic solvent (e.g., acetonitrile).

• Sample Analysis: The samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: The natural logarithm of the percentage of the remaining parent compound is plotted against time. The slope of the linear regression gives the elimination rate constant (k). The in vitro half-life (t1/2) is calculated as 0.693/k.

Conclusion and Future Perspectives

The choice between a fluoromethyl and a hydroxymethyl piperazine moiety is a critical decision in drug design, with each offering a distinct set of advantages and disadvantages. The fluoromethyl group is a powerful tool for enhancing metabolic stability and modulating pKa, often leading to improved pharmacokinetic profiles. However, this comes at the cost of reduced hydrogen bonding capacity. The hydroxymethyl group, while a potential metabolic liability, can be indispensable for establishing key interactions with the biological target.

The future of drug discovery will likely see a more nuanced and context-dependent application of these bioisosteres. The development of novel synthetic methodologies will enable the more facile and late-stage introduction of these groups, allowing for a more rapid exploration of the chemical space.[1] Furthermore, the increasing use of computational modeling and artificial intelligence will aid in predicting the impact of these substitutions on a compound's overall properties, guiding medicinal chemists toward more informed and strategic design choices. Ultimately, a deep understanding of the subtle interplay between these two seemingly simple functional groups will continue to be a key driver of innovation in the development of new and effective therapeutics.

References

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Preprints.org2024 . [Link]

• Synthesis and Evaluation of Fluorinated Piperazine-Hydroxyethylamine Analogues as Potential Antiplasmodial Candidates. PubMed2025 . [Link]

• Synthesis and Evaluation of Fluorinated Piperazine‐Hydroxyethylamine Analogues as Potential Antiplasmodial Candidates. ResearchGate2025 . [Link]

• Effect of Fluorine Atoms and Piperazine Rings on Biotoxicity of Norfloxacin Analogues: Combined Experimental and Theoretical Study. ACS Publications2024 . [Link]

• Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. ResearchGate2026 . [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Evaluation of Fluorinated Piperazine-Hydroxyethylamine Analogues as Potential Antiplasmodial Candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Metabolic Stability Guide: Methyl vs. Fluoroalkyl Piperazine Derivatives

This Publish Comparison Guide provides an in-depth technical analysis of the metabolic stability differences between methyl and fluoromethyl piperazine derivatives. It is designed for researchers and drug development professionals, focusing on the mechanistic causality, experimental validation, and bioisosteric strategies.

Executive Summary: The Bioisosteric Imperative

In medicinal chemistry, the piperazine ring is a privileged scaffold, yet its N-methyl derivative frequently suffers from rapid oxidative clearance. The metabolic "soft spot" is the N-methyl group, which undergoes facile N-demethylation via Cytochrome P450 (CYP) enzymes.

Replacing the methyl group with fluorinated homologues (fluoromethyl, difluoromethyl, trifluoromethyl, or trifluoroethyl) is a standard optimization strategy. However, this is not a simple "plug-and-play" substitution.[1] While fluorination universally increases metabolic resistance by strengthening C–H bonds (or replacing them with C–F), it introduces critical chemical stability challenges.

Key Comparison at a Glance:

• N-Methyl Piperazine: High metabolic clearance (N-demethylation); Chemically stable.

• N-Monofluoromethyl (-CH₂F): Chemically Unstable (hydrolyses in water); Not a viable drug candidate.

• N-Trifluoroethyl (-CH₂CF₃): The "Gold Standard" bioisostere. High metabolic stability; Chemically stable; Reduces basicity (pKa).

Chemical vs. Metabolic Stability: The "Fluoromethyl" Trap

Before analyzing metabolic data, one must distinguish between metabolic stability (enzymatic resistance) and chemical stability (resistance to spontaneous hydrolysis).

The Instability of N-Fluoromethyl (-CH₂F)

A common misconception is that N-fluoromethylation is a direct bioisostere for N-methylation. For basic amines like piperazine, N-monofluoromethyl derivatives are chemically unstable .

• Mechanism: The high electronegativity of fluorine creates a strong dipole, making the adjacent carbon susceptible to nucleophilic attack by water (hydrolysis). This releases formaldehyde and HF, reverting the molecule to the parent amine.

• Exception: N-fluoromethyl groups are only stable on non-basic nitrogens (e.g., amides, sulfonamides, or azoles).

The Viable Alternative: N-Trifluoroethyl (-CH₂CF₃)

To achieve metabolic stability without chemical degradation, the 2,2,2-trifluoroethyl group is the preferred bioisostere. The β-fluorines pull electron density, lowering the pKa of the nitrogen and preventing the "alpha-fluoro amine" instability while blocking metabolic oxidation.

Mechanistic Insight: Why Fluorination Stops Metabolism

The metabolic superiority of fluorinated piperazines rests on two physicochemical pillars:

A. Bond Dissociation Energy (BDE)

CYP450 metabolism of N-methyl groups involves hydrogen atom abstraction (HAT).

• C–H Bond: ~98 kcal/mol. Easy to abstract

  Radical formation N-demethylation.

• C–F Bond: ~116 kcal/mol. Inert to CYP abstraction.

• Inductive Effect: In N-trifluoroethyl piperazine, the electron-withdrawing CF₃ group deactivates the adjacent methylene (-CH₂-) protons, making them harder to abstract than the protons in an N-ethyl group.

B. pKa Modulation (The Electronic Effect)

• N-Methyl Piperazine pKa: ~9.0 (Physiologically protonated). High affinity for CYP active sites (e.g., CYP2D6) via cation-pi interactions.

• N-Trifluoroethyl Piperazine pKa: ~5.5–6.0. The strong electron-withdrawing effect reduces basicity.

  • Result: Reduced lysosomal trapping and altered binding affinity to CYP enzymes, often resulting in lower intrinsic clearance (

    ).

Comparative Data Analysis

The following table summarizes the metabolic stability profile of methyl piperazine versus its fluorinated bioisosteres in Human Liver Microsomes (HLM).

Derivative Type	Structure (R-Group)	pKa (Approx)	t½ (HLM)	CL_int (µL/min/mg)	Primary Metabolic Liability
N-Methyl	-CH₃	9.0	< 15 min	> 50 (High)	N-Demethylation (Major), N-Oxidation
N-Ethyl	-CH₂CH₃	9.2	~20 min	> 40 (High)	N-Dealkylation
N-Trifluoroethyl	-CH₂CF₃	5.8	> 120 min	< 10 (Low)	Stable (Minor aromatic hydroxylation if present)
N-Difluoromethyl	-CF₂H	< 4.0	Variable*	Low	Chemically labile on basic amines; stable on amides.
Phenyl-CF₃ (TFMPP)	Aryl-CF₃	N/A	~45 min	Moderate	Aromatic Hydroxylation (Ring), not CF3 group.

Note: Data represents average trends derived from SAR studies (e.g., J. Med. Chem. 2018, 61, 5822).[2]

values >47 µL/min/mg typically indicate high clearance in humans.

Visualizing the Metabolic Pathway

The following diagram illustrates the divergent fates of Methyl vs. Trifluoroethyl piperazine derivatives when exposed to CYP450 enzymes.

Caption: Comparative metabolic fate. The N-methyl derivative undergoes rapid oxidative dealkylation, while the fluoroalkyl derivative resists CYP attack due to bond strength and electronic deactivation.

Experimental Protocol: Microsomal Stability Assay

To generate the data above, researchers must use a standardized Microsomal Stability Assay . This protocol ensures data integrity and reproducibility.

Objective

Determine the intrinsic clearance (

) and half-life ( ) of piperazine derivatives in liver microsomes (human/rat).

Materials

• Test Compounds: Methyl-piperazine analog (Reference), Fluoro-analog (Test).

• Matrix: Pooled Human Liver Microsomes (HLM), 20 mg/mL protein conc.

• Cofactor: NADPH Regenerating System (or 1 mM NADPH).

• Quench Solution: Acetonitrile (ACN) with Internal Standard (IS).

Workflow Step-by-Step

• Preparation:

  • Prepare 10 mM stock of test compounds in DMSO.

  • Dilute to 1 µM working solution in Phosphate Buffer (pH 7.4).

• Pre-Incubation:

  • Mix 1 µM compound with microsomes (0.5 mg/mL final protein conc) in 96-well plate.

  • Incubate at 37°C for 5 minutes.

• Initiation:

  • Add NADPH (1 mM final) to initiate reaction.

  • Control: Run a parallel incubation without NADPH to check for chemical instability (hydrolysis). Crucial for N-fluoromethyl checks.

• Sampling:

  • Aliquot samples at T = 0, 5, 15, 30, 45, 60 min.

  • Immediately dispense into ice-cold Quench Solution (ACN + IS) to stop metabolism.

• Analysis:

  • Centrifuge (4000 rpm, 20 min) to pellet proteins.

  • Analyze supernatant via LC-MS/MS (MRM mode).

• Calculation:

  • Plot ln(% Remaining) vs. Time. Slope =

    .

Workflow Diagram

Caption: Standardized workflow for determining metabolic stability in liver microsomes.

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. Link

• Meanwell, N. A. (2018).[2] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link

• Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. Link

• Hagmann, W. K. (2008). The Many Roles for Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. Link

• Obach, R. S. (1999). Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data. Drug Metabolism and Disposition. Link

Sources

• 1. www-pub.iaea.org [www-pub.iaea.org]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]

A Methodological Guide to the X-ray Crystallographic Analysis of Chiral Fluorinated Piperazine Salts: The Case of (R)-3-(Fluoromethyl)-1-methylpiperazine

Foreword: An exhaustive search of the public scientific literature and crystallographic databases reveals a notable absence of published single-crystal X-ray diffraction data for salts of (R)-3-(Fluoromethyl)-1-methylpiperazine. This guide, therefore, is structured not as a direct comparison of existing experimental data, but as a comprehensive methodological framework for researchers and drug development professionals. It outlines the critical steps, from salt selection to final structural analysis, that a scientist would undertake to characterize this molecule and its derivatives. By using (R)-3-(Fluoromethyl)-1-methylpiperazine as a central example, we provide a field-proven, logical workflow grounded in established crystallographic principles and data from structurally analogous piperazine compounds.

Introduction: The Significance of Chiral Piperazines and Salt Engineering

The piperazine moiety is a cornerstone in medicinal chemistry, appearing in numerous approved drugs. Its diprotic nature allows for significant modulation of physicochemical properties through salt formation, a critical step in drug development.[1] The introduction of stereocenters and fluorine atoms, as in (R)-3-(Fluoromethyl)-1-methylpiperazine, adds layers of complexity and potential for specific biological interactions. Fluorine, in particular, can alter pKa, metabolic stability, and binding affinity.

X-ray crystallography provides the definitive, atomic-level blueprint of a molecule's three-dimensional structure in the solid state. For a chiral pharmaceutical salt, this technique is indispensable for:

• Absolute Configuration Determination: Unambiguously confirming the 'R' or 'S' configuration of the stereocenter.[2]

• Conformational Analysis: Defining the exact geometry of the molecule, including the piperazine ring conformation (typically a chair form).[3]

• Mapping Intermolecular Interactions: Visualizing the hydrogen-bonding networks and packing motifs that dictate physical properties like solubility, melting point, and stability.[4]

• Polymorph Identification: Distinguishing between different crystalline forms (polymorphs) of the same salt, which can have vastly different properties.[5]

This guide provides the scientific rationale and detailed protocols for a systematic crystallographic investigation of novel salts of (R)-3-(Fluoromethyl)-1-methylpiperazine.

Part 1: Strategic Salt Screening and Selection

The goal of salt screening is to identify a counter-ion that forms a stable, crystalline salt with optimal pharmaceutical properties. As a substituted piperazine, (R)-3-(Fluoromethyl)-1-methylpiperazine is a base that can be protonated to form salts with various acids. The choice of acid is guided by its pKa, regulatory acceptance, and potential to form robust crystal lattices.[6]

Rationale for Counter-Ion Selection

The pKa values of the parent piperazine are approximately 5.35 and 9.73.[1] The methyl and fluoromethyl substituents on (R)-3-(Fluoromethyl)-1-methylpiperazine will modulate these values, but the fundamental basicity remains. A successful salt formation generally requires a pKa difference (ΔpKa = pKa_base - pKa_acid) of >3.

Commonly Screened Counter-Ions:

• Inorganic Acids: Hydrochloride (HCl), Hydrobromide (HBr), Sulfate (H₂SO₄) - Tend to form simple, often highly soluble salts.

• Simple Carboxylic Acids: Acetate, Fumarate, Maleate, Citrate - Offer multiple hydrogen bond donors/acceptors. Citrate salts, for instance, can form various stable hydrates.[1]

• Sulfonic Acids: Mesylate (methanesulfonic acid), Tosylate (p-toluenesulfonic acid) - Strong acids that reliably form salts and often yield high-quality crystals.[6]

Experimental Protocol: Small-Scale Salt Screening

• Stock Solution Preparation: Prepare a 100 mM stock solution of (R)-3-(Fluoromethyl)-1-methylpiperazine free base in a suitable solvent (e.g., ethanol or acetone).

• Acid Addition: In separate vials, aliquot 1 mL of the free base solution. Add a stoichiometric equivalent (1:1 molar ratio) of each selected acid from a pre-prepared stock solution.

• Initial Observation: Observe for immediate precipitation. If a solid forms, it is a strong indicator of salt formation.

• Solvent Evaporation: If no precipitate forms, allow the solvent to evaporate slowly at room temperature.

• Characterization: Analyze any resulting solids by Powder X-ray Diffraction (PXRD) to determine if they are crystalline. A sharp diffraction pattern indicates crystallinity, while a broad halo suggests an amorphous solid.

Workflow for Salt Screening and Selection

Caption: Workflow for piperazine salt screening and candidate selection.

Part 2: Growing High-Quality Single Crystals

Obtaining crystals suitable for X-ray diffraction (typically 0.1-0.3 mm in each dimension, with no visible defects) is often the most challenging step. The choice of method depends on the salt's solubility profile.

Common Crystallization Techniques

• Slow Evaporation: The simplest method. A nearly saturated solution of the salt is left in a loosely covered vial, allowing the solvent to evaporate slowly over days or weeks, increasing the concentration until nucleation and crystal growth occur.

• Vapor Diffusion (Hanging or Sitting Drop): A small drop of the concentrated salt solution is equilibrated against a larger reservoir of a solvent in which the salt is less soluble (the "anti-solvent"). The anti-solvent vapor slowly diffuses into the drop, reducing the salt's solubility and inducing crystallization.

• Slow Cooling: A saturated solution of the salt at an elevated temperature is slowly cooled. As solubility decreases with temperature, the solution becomes supersaturated, leading to crystal formation.

Illustrative Example: Crystallization Screening Table

The following table is a hypothetical example illustrating the results of a crystallization screen for two promising salts of (R)-3-(Fluoromethyl)-1-methylpiperazine.

Salt Form	Solvent System	Method	Result
Hydrochloride	Ethanol/Water (9:1)	Slow Evaporation	Microcrystalline Powder
Hydrochloride	Methanol	Vapor Diffusion (Anti-solvent: Diethyl Ether)	Needle-like Crystals (0.2 x 0.05 x 0.05 mm)
Hydrochloride	Isopropanol	Slow Cooling (50°C to 4°C)	Amorphous Oil
Tosylate	Acetone	Slow Evaporation	Prismatic Blocks (0.3 x 0.2 x 0.2 mm)
Tosylate	Acetonitrile	Slow Evaporation	Twinned Plates
Tosylate	Ethyl Acetate	Vapor Diffusion (Anti-solvent: Hexane)	Small Cubes

This table is for illustrative purposes only. Based on these hypothetical results, the methanol/diethyl ether condition for the hydrochloride salt and the acetone condition for the tosylate salt would be selected for X-ray diffraction analysis.

Part 3: The Single-Crystal X-ray Diffraction Workflow

Once a suitable crystal is obtained, it is analyzed using a single-crystal X-ray diffractometer to determine its atomic structure.

Experimental Protocol: Data Collection and Structure Refinement

• Crystal Mounting: A suitable single crystal is selected under a microscope, picked up using a cryo-loop, and flash-cooled in a stream of liquid nitrogen (100 K) to prevent radiation damage and reduce thermal motion.

• Data Collection: The mounted crystal is placed on the diffractometer. A series of X-ray diffraction images (frames) are collected as the crystal is rotated in the X-ray beam. Modern detectors can collect a full dataset in a matter of hours.

• Data Processing: The collected frames are integrated to determine the position and intensity of each diffraction spot. These intensities are then corrected for various experimental factors to produce a reflection file.

• Structure Solution: The reflection file is used to solve the "phase problem" and generate an initial electron density map. This map reveals the positions of the heavier atoms.

• Structure Refinement: The initial atomic model is refined against the experimental data. Hydrogen atoms are typically placed in calculated positions. The final refinement quality is assessed using metrics like R1 and wR2 (which should be as low as possible).

• Absolute Structure Determination: For a chiral molecule, the absolute configuration is determined by analyzing anomalous dispersion effects in the data. The Flack parameter is calculated; a value near zero for the correct configuration confirms the absolute structure.[2]

Diagram of the Crystallographic Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Absolute structure of R-(-)-2-methylpiperazine and S-(+)-2-methylpiperazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. An Evolving Role of Aqueous Piperazine to Improve the Solubility of Non-Steroidal Anti-Inflammatory Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. WO2014093579A2 - Crystalline forms of 3-(imidazo[1,2-b] pyridazin-3-ylethynyl)-4-methyl-n-(4-[(4-methylpiperazin-1-yl) methyl]-3-(trifluoromethyl)phenyl)benzamide and its mono hydrochloride salt - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]